(R)-1-(4-Trifluoromethylphenyl)-1-propanol

• CAS: 112777-69-2

Core Science & Biosynthesis

(R)-1-(4-Trifluoromethylphenyl)-1-propanol CAS 112777-69-2 properties

An In-depth Technical Guide to (R)-1-(4-Trifluoromethylphenyl)-1-propanol

Introduction

(R)-1-(4-Trifluoromethylphenyl)-1-propanol, identified by CAS number 112777-69-2, is a chiral alcohol of significant interest in the fields of pharmaceutical chemistry and asymmetric synthesis.[1][2] Its structure incorporates two key features that make it a valuable building block: a stereogenic center at the carbinol carbon and a trifluoromethyl (-CF3) group on the phenyl ring. The trifluoromethyl group is a crucial substituent in modern drug design, known to enhance critical properties such as metabolic stability, lipophilicity, and binding affinity by altering the electronic and conformational characteristics of a molecule.[3][4] As a result, trifluoromethylated compounds are integral to the development of new chemical entities.[5] This guide provides a comprehensive technical overview of the properties, synthesis, analysis, applications, and safety protocols for (R)-1-(4-Trifluoromethylphenyl)-1-propanol, intended for researchers, chemists, and professionals in drug development.

Physicochemical and Structural Properties

The fundamental properties of (R)-1-(4-Trifluoromethylphenyl)-1-propanol are summarized below. These characteristics are essential for its handling, storage, and application in synthetic chemistry.

Property	Value	Source(s)
CAS Number	112777-69-2	[1][2]
Molecular Formula	C₁₀H₁₁F₃O	[1][2]
Molecular Weight	204.19 g/mol	[2][6]
Appearance	Colorless to White to Yellow Solid or Semi-solid or liquid	[6]
Purity	Typically ≥95-97%	[2][6]
Storage Conditions	Inert atmosphere, 2-8°C	[6]
InChI Key	DSPWVWRWAPFFNC-UHFFFAOYSA-N	[6]
Synonyms	(R)-1-(4-三氟甲基苯基)-1-丙醇, (1R)-1-[4-(trifluoromethyl)phenyl]-1-propanol	[2]

dot graph "Chemical_Structure" { layout=neato; node [shape=none, fontname="Arial"]; edge [fontname="Arial"];

// Atom nodes C1 [label="C"]; C2 [label="C"]; C3 [label="C"]; C4 [label="C"]; C5 [label="C"]; C6 [label="C"]; C_alpha [label="C"]; C_beta [label="C"]; C_gamma [label="CH₃"]; O [label="OH"]; CF3_group [label="CF₃"];

// Benzene ring bonds C1 -- C2; C2 -- C3; C3 -- C4; C4 -- C5; C5 -- C6; C6 -- C1;

// Substituent bonds C1 -- C_alpha; C4 -- CF3_group; C_alpha -- O; C_alpha -- C_beta; C_beta -- C_gamma;

// Positioning C1 [pos="0,0!"]; C2 [pos="-1.2,0.7!"]; C3 [pos="-1.2,2.1!"]; C4 [pos="0,2.8!"]; C5 [pos="1.2,2.1!"]; C6 [pos="1.2,0.7!"]; C_alpha [pos="0,-1.5!"]; O [pos="-1.2,-2.2!"]; C_beta [pos="1.2,-2.2!"]; C_gamma [pos="2.4,-1.5!"]; CF3_group [pos="0,4.3!"];

// Chirality chiral_center [label="(R)", pos="0.2, -1.9!", fontcolor="#EA4335"]; } Caption: 2D structure of (R)-1-(4-Trifluoromethylphenyl)-1-propanol.

Synthesis and Stereochemical Control

The synthesis of enantiomerically pure (R)-1-(4-Trifluoromethylphenyl)-1-propanol is predominantly achieved through the asymmetric reduction of its corresponding prochiral ketone, 1-(4-(trifluoromethyl)phenyl)propan-1-one (CAS 711-33-1). Achieving high enantioselectivity is paramount, and several modern synthetic strategies are employed to this end.

Core Methodologies

• Catalytic Asymmetric Reduction: This is a widely adopted method for producing chiral alcohols. The Corey-Bakshi-Shibata (CBS) reduction, which utilizes a chiral oxazaborolidine catalyst and a borane source, is a powerful tool for the enantioselective reduction of ketones.[7] For the synthesis of the (R)-alcohol, the (S)-CBS catalyst is typically employed, offering a predictable stereochemical outcome.[7]

• Biocatalytic Reduction: The use of enzymes, specifically ketoreductases (KREDs) or alcohol dehydrogenases (ADHs), offers a green and highly selective alternative.[7] These enzymes can reduce ketones to alcohols with exceptional enantiomeric excess (often >99% e.e.) under mild, aqueous conditions.[7][8] The process relies on a cofactor, such as NADPH, which is continuously regenerated in situ using a sacrificial alcohol like isopropanol.[7] The selection of a KRED with the appropriate stereochemical preference (an "anti-Prelog" enzyme for the (R)-alcohol) is critical for success.

Spectroscopic and Analytical Characterization

Comprehensive characterization is essential to confirm the structure and, critically, the enantiomeric purity of (R)-1-(4-Trifluoromethylphenyl)-1-propanol. A multi-technique approach is standard.[9]

Structural Elucidation

• Nuclear Magnetic Resonance (NMR) Spectroscopy : NMR provides detailed structural information.[9]

  • ¹H NMR : Will show characteristic signals for the aromatic protons (typically two doublets in the 7-8 ppm region), the carbinol proton (-CHOH), the methylene protons (-CH₂-), and the terminal methyl group (-CH₃). The splitting patterns provide connectivity information.

  • ¹³C NMR : Will show distinct signals for each carbon atom, including the trifluoromethyl carbon, which can be identified by its coupling to fluorine.

  • ¹⁹F NMR : Will show a singlet corresponding to the -CF₃ group, confirming its presence.

• Infrared (IR) Spectroscopy : Key functional groups produce characteristic absorption bands. A broad peak around 3300-3500 cm⁻¹ indicates the O-H stretch of the alcohol, while strong absorptions in the 1100-1350 cm⁻¹ region are characteristic of C-F stretching.[9]

• Mass Spectrometry (MS) : Provides the molecular weight and fragmentation patterns. Common fragmentation includes the loss of water and cleavage adjacent to the alcohol (alpha-cleavage).[9]

Enantiomeric Purity Analysis

Determining the enantiomeric excess (e.e.) is a critical quality control step.[10]

• Chiral Chromatography (HPLC & GC) : This is the most common and reliable method.[10][11] The enantiomers are separated on a chiral stationary phase (CSP), leading to different retention times. Integration of the peak areas allows for precise quantification of the enantiomeric ratio.[10]

• NMR with Chiral Resolving Agents : While NMR cannot distinguish enantiomers directly, adding a chiral solvating agent (CSA) or a chiral derivatizing agent (CDA) forms transient diastereomeric complexes.[11][12] These diastereomers have distinct NMR spectra, allowing for the integration of signals corresponding to each enantiomer to determine the e.e.[12] A classic example of a CDA for alcohols is Mosher's acid (α-methoxy-α-trifluoromethylphenylacetic acid).[11]

Applications in Research and Drug Development

The unique structural features of (R)-1-(4-Trifluoromethylphenyl)-1-propanol make it a highly sought-after intermediate in medicinal chemistry.

• Pharmaceutical Intermediate : Chiral alcohols are fundamental building blocks for synthesizing complex active pharmaceutical ingredients (APIs).[13] The (R)-configuration of this specific alcohol can be crucial for achieving the desired biological activity and stereospecific binding to a biological target.

• Impact of the Trifluoromethyl Group : The para-substituted -CF₃ group significantly influences the molecule's properties. It is a strong electron-withdrawing group and increases lipophilicity, which can improve a drug candidate's membrane permeability, metabolic stability, and oral bioavailability.[3][14] This makes the trifluoromethylphenyl motif a privileged structure in drug design.

• Asymmetric Synthesis : Beyond its direct use, this chiral alcohol can serve as a precursor for other chiral molecules. The hydroxyl group can be converted into other functionalities or used to direct subsequent stereoselective reactions.[15]

Safety, Handling, and Storage

Proper handling and storage are crucial to ensure safety and maintain the integrity of the compound. The following information is based on available Safety Data Sheets (SDS).[1]

Hazard Category	GHS Classification and Precautionary Statements
Hazard Statements	H315 - Causes skin irritation.[1] H319 - Causes serious eye irritation.[1] H335 - May cause respiratory irritation.[1]
Pictogram	GHS07 (Exclamation Mark)
Signal Word	Warning
Precautionary Statements	Prevention: P261 (Avoid breathing fumes/mist/vapors), P264 (Wash skin thoroughly after handling), P271 (Use only outdoors or in a well-ventilated area), P280 (Wear protective gloves/eye protection/face protection).[1] Response: P302+P352 (IF ON SKIN: Wash with plenty of soap and water), P304+P340 (IF INHALED: Remove person to fresh air and keep comfortable for breathing), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).[1]
Personal Protective Equipment (PPE)	Chemical safety goggles or face shield, protective gloves, suitable protective clothing, and respiratory protection in case of inadequate ventilation are recommended.[1]
Storage	Store in a tightly closed container in a cool, dry, and well-ventilated area.[6] Recommended storage is under an inert atmosphere at 2-8°C.[6]
Disposal	Dispose of contents/container in accordance with licensed collector's sorting instructions.[1]

Conclusion

(R)-1-(4-Trifluoromethylphenyl)-1-propanol is a specialized chiral building block with significant utility in modern organic and medicinal chemistry. Its value is derived from the combination of a defined stereocenter and the influential trifluoromethyl group, which imparts desirable properties for drug development. A thorough understanding of its synthesis, analytical characterization, and safe handling procedures is essential for its effective application in the laboratory and in the synthesis of next-generation pharmaceuticals.

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An In-depth Technical Guide on the Lipophilicity and logP Values of Trifluoromethylated Chiral Alcohols

Introduction: The Strategic Imperative of Fluorine in Modern Drug Discovery

In the landscape of contemporary medicinal chemistry, the strategic incorporation of fluorine into drug candidates has become an indispensable tool.[1][2] The trifluoromethyl (CF3) group, in particular, stands out for its profound ability to modulate a molecule's physicochemical and biological properties.[3][4] When this powerful functional group is introduced into a chiral alcohol scaffold, it creates a class of molecules with significant potential for fine-tuning drug-like characteristics. This guide provides an in-depth exploration of the lipophilicity and corresponding logP values of trifluoromethylated chiral alcohols, offering a technical resource for researchers, scientists, and drug development professionals. We will delve into the fundamental principles governing these properties, detail robust experimental methodologies for their determination, and discuss the critical implications for drug design and development.

Part 1: The Physicochemical Impact of the Trifluoromethyl Group

The trifluoromethyl group is more than a simple bioisostere for a methyl group; its unique electronic nature imparts a cascade of effects on a parent molecule.[5][6]

• Electron-Withdrawing Nature: With the high electronegativity of three fluorine atoms, the CF3 group is a potent electron-withdrawing group.[3][7] This influences the electron distribution across the entire molecule, which can alter the acidity of nearby protons, such as the hydroxyl proton in an alcohol, and impact the molecule's overall polarity.[7][8]

• Enhanced Lipophilicity: The CF3 group is highly lipophilic, meaning it favors partitioning into non-polar, lipid-like environments.[3][7] This increased lipophilicity can significantly improve a compound's ability to cross biological membranes, a critical factor for oral bioavailability and reaching intracellular targets.[3][6] However, it's a delicate balance, as excessive lipophilicity can lead to poor aqueous solubility and increased metabolic clearance.

• Metabolic Stability: The carbon-fluorine bond is exceptionally strong, making the CF3 group highly resistant to enzymatic cleavage.[3][5] This often translates to increased metabolic stability and a longer in-vivo half-life for drug candidates, reducing the required dosing frequency.[3]

• Conformational Effects: The steric bulk of the CF3 group, comparable to an isopropyl group, can influence the preferred conformation of a molecule.[7] This can have significant implications for how a drug candidate binds to its target protein, potentially enhancing potency and selectivity.[9]

Part 2: The Role of Chirality in Drug-Receptor Interactions

Chirality, the "handedness" of a molecule, is a fundamental concept in drug discovery. Since biological targets like enzymes and receptors are themselves chiral, they often exhibit stereoselective interactions with drug molecules.[10][11]

• Enantiomers and Biological Activity: Enantiomers, non-superimposable mirror images of a chiral molecule, can have vastly different pharmacological and toxicological profiles.[10][11][12] One enantiomer (the eutomer) may be responsible for the desired therapeutic effect, while the other (the distomer) could be inactive, less active, or even contribute to adverse effects.[12]

• Chirality and Lipophilicity: While enantiomers have identical physical properties in an achiral environment, their behavior can diverge in a chiral setting. There is evidence to suggest that the lipophilicity of enantiomers can differ, influencing their absorption, distribution, metabolism, and excretion (ADME) profiles.[13] For trifluoromethylated chiral alcohols, the interplay between the CF3 group and the chiral center can lead to subtle but significant differences in the logP values of the enantiomers.

Part 3: Understanding Lipophilicity and the Partition Coefficient (logP)

Lipophilicity is a critical physicochemical property that describes a compound's affinity for a lipid-like environment versus an aqueous one.[14] It is quantitatively expressed by the partition coefficient (P), which is the ratio of the concentration of a compound in a non-polar solvent (typically n-octanol) to its concentration in an aqueous solvent (water) at equilibrium.[14][15]

The logarithm of the partition coefficient, logP , is the most commonly used scale for lipophilicity:

logP = log10 ([solute]octanol / [solute]water) [14]

• Positive logP: Indicates a higher affinity for the lipid phase (lipophilic/hydrophobic).[14]

• Negative logP: Indicates a higher affinity for the aqueous phase (hydrophilic).[14]

• logP = 0: The compound is equally partitioned between the two phases.[14]

For ionizable compounds, the distribution is pH-dependent, and the term logD is used to describe the partition coefficient at a specific pH.

The Importance of logP in Drug Discovery

The logP value of a drug candidate is a crucial determinant of its ADME properties.[14] For instance, "Lipinski's Rule of 5," a widely used guideline for predicting oral bioavailability, suggests that a compound's logP should be less than 5.[14]

Part 4: Methodologies for Determining logP Values

Accurate determination of logP is essential for guiding drug design and optimization. Several experimental and computational methods are available.

Experimental Determination of logP

1. The Shake-Flask Method (Gold Standard)

This traditional method directly measures the partitioning of a compound between n-octanol and water.[14][16]

Experimental Protocol:

• Preparation of Phases: Saturate n-octanol with water and water with n-octanol to ensure mutual miscibility at equilibrium. For ionizable compounds, buffer the aqueous phase to the desired pH.

• Sample Preparation: Dissolve a known amount of the trifluoromethylated chiral alcohol in one of the phases.

• Partitioning: Combine the two phases in a separatory funnel or vial and shake vigorously for a set period to allow the compound to reach equilibrium between the phases.

• Phase Separation: Allow the phases to separate completely. Centrifugation can be used to expedite this process.

• Concentration Analysis: Carefully sample each phase and determine the concentration of the compound using a suitable analytical technique, such as UV-Vis spectroscopy or High-Performance Liquid Chromatography (HPLC).[17][18]

• Calculation: Calculate the logP value using the measured concentrations.

Causality Behind Experimental Choices: The shake-flask method is considered the gold standard due to its direct measurement principle.[16] However, it is labor-intensive and can be challenging for compounds with very high or very low lipophilicity or poor solubility.[16]

Diagram: Shake-Flask Method Workflow

Caption: Workflow for logP determination using the Shake-Flask method.

2. HPLC-Based Methods

Reverse-phase HPLC (RP-HPLC) offers a faster, higher-throughput alternative to the shake-flask method.[14][19] This technique correlates a compound's retention time on a non-polar stationary phase with its lipophilicity.

Experimental Protocol:

• System Setup: Use a reverse-phase column (e.g., C18) and a mobile phase consisting of a mixture of an aqueous buffer and an organic solvent (e.g., methanol or acetonitrile).

• Calibration: Inject a series of standard compounds with known logP values to create a calibration curve by plotting their retention times (or more accurately, the logarithm of their capacity factors, log k') against their known logP values.

• Sample Analysis: Inject the trifluoromethylated chiral alcohol and record its retention time.

• logP Determination: Determine the logP of the test compound by interpolating its retention time on the calibration curve.

Causality Behind Experimental Choices: HPLC-based methods are advantageous for their speed, small sample requirements, and tolerance of impurities.[20] The choice of standard compounds for the calibration curve is critical and should ideally be structurally similar to the test compounds to ensure accuracy.[20]

Diagram: HPLC-Based logP Determination

Caption: Workflow for HPLC-based logP determination.

Computational Prediction of logP

In silico methods provide a rapid means of estimating logP values, which is particularly useful in the early stages of drug discovery before compounds are synthesized.[14] These methods can be broadly categorized as:

• Fragment-based methods: These approaches calculate logP by summing the contributions of individual molecular fragments.[21][22][23] Examples include ClogP and ALOGP.[15][24]

• Property-based methods: These methods use whole-molecule properties, such as molecular surface area and polarizability, to predict logP.[21]

While computational methods are invaluable for high-throughput screening, their predictions should be validated experimentally for lead compounds.[25]

Part 5: Data Presentation and Interpretation

To illustrate the impact of trifluoromethylation and chirality on lipophilicity, consider the following hypothetical data for a series of chiral alcohols.

Table 1: Comparative logP Values of Chiral Alcohols

Compound	R-group	Stereochemistry	Experimental logP (Shake-Flask)	Predicted logP (ALOGP)
1	CH3	R	0.52	0.48
2	CH3	S	0.51	0.48
3	CF3	R	1.38	1.35
4	CF3	S	1.40	1.35
5	CH(CH3)2	R	1.25	1.22
6	CH(CH3)2	S	1.24	1.22

Analysis of the Data:

• Impact of Trifluoromethylation: Replacing the methyl group (compounds 1 and 2) with a trifluoromethyl group (compounds 3 and 4) leads to a significant increase in the experimental logP value, highlighting the lipophilic nature of the CF3 group.[5][7]

• Comparison with Isopropyl Group: The logP values of the trifluoromethylated alcohols (3 and 4) are higher than those of the corresponding isopropyl-substituted alcohols (5 and 6), despite their similar steric bulk. This underscores the dominant contribution of the fluorine atoms to lipophilicity.

• Influence of Chirality: In this hypothetical dataset, there are minor differences in the experimental logP values between the R and S enantiomers. While often small, these differences can be significant in biological systems and warrant careful experimental determination.

Conclusion and Future Perspectives

The incorporation of a trifluoromethyl group into chiral alcohol scaffolds is a powerful strategy in modern drug design.[26] This modification profoundly influences lipophilicity, a key determinant of a drug's pharmacokinetic profile.[6][9] A thorough understanding and accurate determination of logP values are therefore critical for the successful development of these compounds.

As our understanding of the subtle interplay between fluorine substitution, chirality, and biological activity continues to grow, we can expect to see the development of even more sophisticated and effective trifluoromethylated chiral alcohols as therapeutic agents.[1][8] The methodologies and principles outlined in this guide provide a solid foundation for researchers and drug development professionals working in this exciting and impactful area of medicinal chemistry.

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Metabolic Stability of (R)-1-(4-trifluoromethylphenyl)-1-propanol: A Strategic Guide

Executive Summary: The Fluorine Effect in Chiral Scaffolds

In modern drug design, the incorporation of a trifluoromethyl (–CF₃) group is a canonical strategy to modulate lipophilicity and block metabolic "soft spots."[1] This guide analyzes the metabolic fate of (R)-1-(4-trifluoromethylphenyl)-1-propanol , a representative chiral benzylic alcohol scaffold.

Unlike simple aliphatic alcohols, this compound presents a unique tripartite metabolic challenge:

• Electronic Deactivation: The electron-withdrawing –CF₃ group deactivates the phenyl ring towards CYP450-mediated hydroxylation.

• Stereochemical Gatekeeping: The (R)-configuration dictates the affinity for Phase II conjugating enzymes (UGTs), often serving as the rate-determining step in clearance.

• Redox Cycling: The potential for chiral inversion via a ketone intermediate (1-(4-trifluoromethylphenyl)-1-propanone) complicates pharmacokinetic modeling.

This document provides a rigorous experimental and mechanistic framework for assessing the stability of this scaffold, moving beyond standard "half-life" measurements to understanding the causality of its clearance.

Mechanistic Profiling: Phase I vs. Phase II Competition

The metabolic stability of (R)-1-(4-trifluoromethylphenyl)-1-propanol is defined by the competition between oxidative dehydrogenation (Phase I) and direct glucuronidation (Phase II).

The CF₃ "Shielding" Effect

In non-fluorinated analogs (e.g., 1-phenyl-1-propanol), the para-position of the phenyl ring is highly susceptible to hydroxylation by CYP2C9 or CYP2D6. The introduction of the –CF₃ group at the para-position effectively blocks this pathway due to the high C–F bond strength (~116 kcal/mol) and steric bulk. Consequently, the metabolic pressure shifts almost entirely to the secondary alcohol moiety.

The Stereoselective Checkpoint (UGTs)

Research into UDP-glucuronosyltransferases (specifically UGT2B7 and UGT2B17 ) has demonstrated significant stereoselectivity for benzylic alcohols.[2]

• Mechanism: The (R)-enantiomer of benzylic alcohols often exhibits a higher

  for glucuronidation compared to the (S)-enantiomer due to optimal spatial arrangement within the UGT active site [1].

• Implication: If the (R)-enantiomer is the active pharmacophore, rapid "first-pass" glucuronidation may lead to low oral bioavailability, necessitating steric protection of the hydroxyl group or scaffold modification.

The Chiral Inversion Trap

A critical, often overlooked instability mechanism is chiral inversion .

• Oxidation: Cytosolic Alcohol Dehydrogenases (ADHs) or CYP2E1 oxidize the (R)-alcohol to the achiral ketone: 1-(4-trifluoromethylphenyl)-1-propanone .

• Reduction: Carbonyl reductases can stereoselectively reduce the ketone back to the alcohol. If the reductase favors the (S)-face, the drug effectively "inverts" in vivo.

• Result: Loss of efficacy (if (R) is active) or onset of toxicity (if (S) is toxic).

Visualization: Metabolic Pathways

The following diagram illustrates the competing pathways and the potential for chiral inversion.

Figure 1: Metabolic fate of (R)-1-(4-trifluoromethylphenyl)-1-propanol. Green paths represent clearance; yellow/red paths represent redox cycling and inversion.

Experimental Protocols: Assessing Stability

To rigorously evaluate the stability of this compound, a standard "microsomal stability" assay is insufficient because it often lacks the cofactors for Phase II metabolism (UDPGA) and cytosolic enzymes (ADHs).

Protocol 1: The "Holistic" Hepatocyte Stability Assay

Use this to determine intrinsic clearance (

) and identify all major metabolites.

Reagents:

• Cryopreserved Human Hepatocytes (pool of >10 donors to average UGT polymorphisms).

• Williams' Medium E (WME).

• Test Compound: (R)-1-(4-trifluoromethylphenyl)-1-propanol (1 µM final conc).

Workflow:

• Thawing: Thaw hepatocytes rapidly at 37°C; assess viability (Trypan Blue, must be >75%).

• Incubation: Suspend cells (

  cells/mL) in WME. Add test compound.

• Sampling: Aliquot 50 µL at

  min.

• Quenching: Add 150 µL ice-cold Acetonitrile (containing internal standard, e.g., Tolbutamide).

• Analysis: Centrifuge and analyze supernatant via LC-MS/MS.

Critical Control: Include 7-ethoxycoumarin (Phase I/II marker) to validate both CYP and UGT activity.

Protocol 2: Chiral Inversion Study (S9 Fraction)

Use this to detect if the (R)-enantiomer is converting to the (S)-enantiomer.

Reagents:

• Human Liver S9 Fraction (contains both microsomes and cytosol).

• Cofactors: NADPH (for oxidation) AND UDPGA (for glucuronidation) - Run separate incubations to isolate pathways.

• Chiral Column: Chiralcel OD-H or AD-H (essential for separating enantiomers).

Workflow:

• Incubation A (Oxidative only): S9 + NADPH + Test Compound.

• Incubation B (Conjugative only): S9 + UDPGA + Test Compound + Alamethicin (pore-forming agent to access luminal UGTs).

• Analysis: Monitor the Enantiomeric Ratio (ER) over time.

  • Stable: ER remains 100:0 (R:S).

  • Unstable: Appearance of (S)-peak indicates ketone intermediate formation.

Analytical Strategy & Data Interpretation

Chiral LC-MS/MS Method

• Column: Chiralpak AD-RH (Reverse Phase), 150 x 4.6 mm, 5 µm.

• Mobile Phase: Water/Acetonitrile (40:60) + 0.1% Formic Acid.

• Detection: MRM mode.

  • Parent:

    203 183 (Loss of H₂O).

  • Glucuronide:[3][4]

    379 203 (Neutral loss of glucuronic acid).

Interpreting the Data

Use the table below to diagnose the stability profile of your lead candidate.

Observation	Metabolic Driver	Design Implication
High Clearance, High Glucuronide	UGT-mediated conjugation (Phase II).	Steric hindrance required. Add -methyl group or adjacent substituent to block UGT access.
High Clearance, Ketone Formation	ADH/CYP-mediated oxidation (Phase I).	Block -hydrogen (e.g., convert to tertiary alcohol) or replace with Deuterium (Deuterium Isotope Effect).
Appearance of (S)-Enantiomer	Redox cycling (Inversion).	High risk of variable PD. Consider tertiary alcohol or rigidifying the scaffold to prevent enzyme fit.
Low Clearance	CF₃ + Steric bulk effective.	Excellent metabolic stability. Proceed to PK/PD modeling.

References

• Sten, T., et al. (2006). Stereochemical sensitivity of the human UDP-glucuronosyltransferases 2B7 and 2B17. Drug Metabolism and Disposition.[1][2][3][5] Link

• BenchChem Technical Support. (2025). A Comparative Guide to the Metabolic Stability of Drugs: The Impact of the Trifluoromethyl Group. Link

• Helsinki University Research. (2009). Stereoselectivity of the Human UDP-glucuronosyltransferases. Link

• SynQuest Laboratories. (2024). Safety Data Sheet: (R)-1-[4-(Trifluoromethyl)phenyl]propan-1-ol. Link

• Purser, S., et al. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews. (Contextual grounding for CF3 effects).

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• 4. UDP-glucuronosyltransferases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benthamscience.com [benthamscience.com]

(R)-alpha-ethyl-4-(trifluoromethyl)benzyl alcohol synonyms and nomenclature

The following technical guide details the nomenclature, synthesis, and applications of (R)-

-ethyl-4-(trifluoromethyl)benzyl alcohol, a critical chiral building block in medicinal chemistry.

(R)- -ethyl-4-(trifluoromethyl)benzyl alcohol: Technical Guide[1][2]

Executive Summary

(R)-

-ethyl-4-(trifluoromethyl)benzyl alcohol (CAS: 112777-69-2) is a chiral secondary alcohol featuring a trifluoromethylated aromatic ring and an ethyl side chain.[1][2] It serves as a high-value intermediate in the synthesis of pharmaceutical agents, particularly those requiring metabolic stability (via the moiety) and precise stereochemical configuration.[1][2] This guide provides a definitive reference for its identification, asymmetric synthesis, and application in drug development.

Nomenclature and Identification

Accurate identification is paramount, as this compound is frequently confused with its

-trifluoromethyl or -methyl analogs.[1][2]

Core Identifiers

Parameter	Value
IUPAC Name	(1R)-1-[4-(trifluoromethyl)phenyl]propan-1-ol
Common Name	(R)- -ethyl-4-(trifluoromethyl)benzyl alcohol
CAS Registry Number	112777-69-2
Molecular Formula
Molecular Weight	204.19 g/mol
SMILES	CCC1=CC=C(C(F)(F)F)C=C1
InChI Key	DSPWVWRWAPFFNC-SECBINFHSA-N

Synonym Mapping & Disambiguation

The term "benzyl alcohol" implies the hydroxyl is on the benzylic carbon.[1] The substituents are defined relative to this core.[1]

• -ethyl : Indicates the side chain is an ethyl group (making the parent chain a propanol).[1]

• 4-(trifluoromethyl) : Indicates a

  group at the para position of the phenyl ring.[1][2]

Critical Distinction: Do not confuse with (R)-

-(trifluoromethyl)benzyl alcohol (CAS 10531-50-7), where the group is attached directly to the benzylic carbon.[1][2]

Figure 1: Nomenclature hierarchy and disambiguation from structural analogs.

Structural Analysis & Properties

Stereochemistry

The compound possesses a single chiral center at the benzylic position (

).[1]

• Cahn-Ingold-Prelog (CIP) Priority :

  • (Oxygen, highest atomic number)[1][2]
  • (Aromatic ring)[1][2]
  • (Ethyl group)[1][2]
  • (Hydrogen, lowest)[1][2]

• Configuration : When the lowest priority group (

  ) is oriented away from the viewer, the sequence follows a clockwise direction, designating the (R) configuration.[1]

Physicochemical Properties[1][2]

• Physical State : Colorless to pale yellow liquid.[1]

• Solubility : Soluble in organic solvents (DCM, MeOH, EtOAc); sparingly soluble in water.[1]

• Lipophilicity : The

  group significantly increases compared to the non-fluorinated analog, enhancing membrane permeability.[2]

Synthetic Pathways & Protocols

The most efficient route to the enantiopure alcohol is the Asymmetric Transfer Hydrogenation (ATH) of the corresponding ketone.[1] This method is preferred over resolution of racemates due to higher yield and atom economy.[1]

Retrosynthetic Analysis[1][2]

• Target : (R)-1-[4-(trifluoromethyl)phenyl]propan-1-ol[1][2][3][4][5]

• Precursor : 1-[4-(trifluoromethyl)phenyl]propan-1-one (CAS 711-33-1)[1][2]

• Catalytic System : Ruthenium(II)-arene complex with a chiral diamine ligand (Noyori-Ikariya type).[1][2]

Experimental Protocol: Asymmetric Transfer Hydrogenation

Objective : Synthesize (R)-alcohol with

ee.

Reagents:

• Substrate : 4'-(Trifluoromethyl)propiophenone (1.0 equiv).[1][2]

• Catalyst :

  (0.5–1.0 mol%).[1][2] Note: The (R,R)-ligand typically yields the (R)-alcohol for aryl-alkyl ketones, but this must be verified for specific substrates.[1][2]

• Hydrogen Source : Formic acid / Triethylamine (5:2 azeotrope) or Sodium Formate in water.[1]

• Solvent : Dichloromethane (DCM) or Water (if using formate salt).[1]

Step-by-Step Methodology:

• Preparation : In a flame-dried Schlenk flask under argon, dissolve 4'-(trifluoromethyl)propiophenone (10 mmol) in anhydrous DCM (20 mL).

• Catalyst Addition : Add the chiral Ru-catalyst (0.05 mmol).

• Initiation : Slowly add the Formic acid/TEA mixture (25 mmol formate equivalent) via syringe.

• Reaction : Stir the mixture at ambient temperature (

  ) for 12–24 hours. Monitor conversion via TLC (Hexane/EtOAc 4:1) or GC-MS.[1][2]

• Quenching : Once starting material is consumed, dilute with water (20 mL) and extract with DCM (

  mL).

• Purification : Wash combined organics with saturated

  and brine. Dry over , filter, and concentrate in vacuo.

• Isolation : Purify the crude oil via flash column chromatography (

  , 0-10% EtOAc in Hexanes) to yield the pure (R)-alcohol.

Figure 2: Asymmetric synthesis workflow via Noyori Transfer Hydrogenation.

Applications in Drug Development

This compound is a "privileged structure" modifier.[1] The combination of the chiral center and the trifluoromethyl group offers specific advantages:

• Metabolic Stability : The

  group blocks metabolic oxidation at the para-position of the phenyl ring, extending the half-life of the drug candidate.[2]

• Chiral Building Block : The hydroxyl group can be converted into a leaving group (mesylate/tosylate) with retention or inversion of configuration, allowing for the stereospecific introduction of amines (via nucleophilic substitution) or other functionalities.[1]

• Pharmacophore :

  • NK1 Receptor Antagonists : Analogs of this alcohol are used to synthesize neurokinin-1 receptor antagonists (e.g., Aprepitant derivatives), where the benzyl ether linkage is critical.[1][2]

  • S1P1 Agonists : Used in the synthesis of sphingosine-1-phosphate receptor modulators for autoimmune indications.[1][2]

Analytical Characterization

To validate the identity and purity of the synthesized compound, the following parameters should be met:

• NMR (400 MHz, ) :
  • 7.60 (d, 2H, Ar-H), 7.45 (d, 2H, Ar-H).[1][2]
  • 4.65 (t, 1H, -OH).[1][2]
  • 1.80–1.65 (m, 2H, ).[1]
  • 0.95 (t, 3H, ).[1]
• NMR : Single singlet around -62.5 ppm.[1][2]

• Chiral HPLC :

  • Column: Chiralcel OD-H or AD-H.[1][2]

  • Mobile Phase: Hexane/IPA (95:5).[1]

  • The (R)-enantiomer typically elutes differently than the (S)-isomer; authentic racemic standard required for confirmation.[1][2]

References

• Accela ChemBio . Product Analysis: (R)-1-[4-(Trifluoromethyl)phenyl]-1-propanol. Link

• Noyori, R., & Hashiguchi, S. (1997).[1] Asymmetric Transfer Hydrogenation Catalyzed by Chiral Ruthenium Complexes. Accounts of Chemical Research. Link[1]

• SynQuest Laboratories . Safety Data Sheet: (R)-1-[4-(Trifluoromethyl)phenyl]propan-1-ol. Link

• MedChemExpress . Product Information: 3-(3-Trifluoromethylphenyl)propanol (Analog Reference). Link

• Sigma-Aldrich .[1][2][6] Catalog: 1-(4-(Trifluoromethyl)phenyl)propan-1-ol. Link[1]

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• 2. Products-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]
• 3. 1202577-82-9|(S)-4-(Trifluoromethyl)-2,3-dihydro-1H-inden-1-ol|BLD Pharm [bldpharm.com]
• 4. 112777-69-2,(R)-1-[4-(Trifluoromethyl)phenyl]-1-propanol-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]
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An In-depth Technical Guide on the Electron-Withdrawing Effects of the para-CF3 Group on Benzyl Alcohol Acidity

Introduction

In the landscape of medicinal chemistry and drug development, the strategic modification of molecular scaffolds to fine-tune their physicochemical properties is a cornerstone of rational drug design. Among the vast arsenal of chemical substituents, the trifluoromethyl (-CF3) group holds a preeminent position due to its profound impact on a molecule's electronic character, lipophilicity, and metabolic stability.[1] This guide provides a comprehensive examination of the electron-withdrawing effects of a para-substituted trifluoromethyl group on the acidity of benzyl alcohol. Understanding this relationship is critical for researchers and drug development professionals, as the acidity of a molecule, quantified by its pKa value, dictates its state of ionization at physiological pH, thereby influencing its absorption, distribution, metabolism, and excretion (ADME) profile, as well as its interaction with biological targets.

This document will delve into the fundamental principles governing substituent effects on acidity, detail the specific electronic contributions of the -CF3 group, present a comparative analysis of the acidity of benzyl alcohol and its para-CF3 substituted analog, and provide robust experimental protocols for the determination of these crucial parameters.

Theoretical Framework: The Electronic Influence of the Trifluoromethyl Group

The acidity of an alcohol is determined by the stability of its corresponding conjugate base, the alkoxide ion. Any factor that stabilizes this negatively charged species will increase the acidity of the parent alcohol. Substituents on an aromatic ring can exert their influence through a combination of inductive and resonance effects.

Inductive Effect (-I): The trifluoromethyl group is a potent electron-withdrawing group primarily due to the strong inductive effect of the three highly electronegative fluorine atoms.[2][3] This effect, transmitted through the sigma (σ) bonds, pulls electron density away from the aromatic ring and, consequently, from the benzylic carbon and the attached hydroxyl group.[2] This electron withdrawal polarizes the O-H bond, facilitating the release of the proton. More importantly, it significantly stabilizes the resulting benzyloxide anion by delocalizing the negative charge.[4]

Resonance Effect: While the inductive effect is dominant, the -CF3 group can also participate in resonance, albeit in a deactivating manner. It is considered a meta-directing group in electrophilic aromatic substitution because it destabilizes the intermediates formed during ortho and para attack.[5] In the context of the benzyloxide anion, the -CF3 group can participate in hyperconjugation, a form of resonance, to further delocalize the negative charge.

The combined influence of these electronic effects can be quantitatively assessed using the Hammett equation, which relates reaction rates and equilibrium constants for reactions of meta- and para-substituted benzene derivatives.[6] The Hammett substituent constant (σ) for the para-CF3 group is +0.54, indicating its strong electron-withdrawing nature.[7]

Caption: Inductive effect of the para-CF3 group on benzyl alcohol acidity.

Experimental Validation: A Comparative Analysis of pKa Values

The most direct measure of a compound's acidity is its pKa value. A lower pKa value signifies a stronger acid. A comparison of the pKa values of benzyl alcohol and 4-(trifluoromethyl)benzyl alcohol provides clear quantitative evidence of the -CF3 group's electron-withdrawing effect.

Compound	CAS Number	pKa
Benzyl Alcohol	100-51-6	15.40[8][9]
4-(Trifluoromethyl)benzyl Alcohol	349-95-1	13.91 (Predicted)[10]

Note: The pKa for 4-(Trifluoromethyl)benzyl alcohol is a predicted value. Experimental determination is recommended for precise quantification.

The predicted decrease of approximately 1.5 pKa units for 4-(trifluoromethyl)benzyl alcohol compared to benzyl alcohol represents a significant increase in acidity. This enhancement is a direct consequence of the stabilization of the corresponding benzyloxide anion by the potent electron-withdrawing trifluoromethyl group.[11]

Experimental Protocol: Determination of pKa by UV-Vis Spectrophotometry

A robust and widely used method for the experimental determination of pKa values is UV-Vis spectrophotometry. This technique relies on the principle that the protonated and deprotonated forms of a molecule often exhibit distinct UV-Vis absorption spectra. By measuring the absorbance at a specific wavelength across a range of pH values, the pKa can be accurately determined.

Materials and Reagents:

• Benzyl alcohol

• 4-(Trifluoromethyl)benzyl alcohol

• A series of buffer solutions with known pH values (e.g., phosphate, borate buffers) covering the expected pKa range.

• Spectrophotometer grade water

• Hydrochloric acid (HCl) and Sodium hydroxide (NaOH) for pH adjustment

• Calibrated pH meter

• UV-Vis spectrophotometer

• Quartz cuvettes

Step-by-Step Methodology:

• Preparation of Stock Solutions: Prepare stock solutions of benzyl alcohol and 4-(trifluoromethyl)benzyl alcohol in a suitable solvent (e.g., methanol or ethanol) at a known concentration.

• Preparation of Sample Solutions: For each compound, prepare a series of solutions at a constant concentration in the different buffer solutions. Ensure the final concentration of the organic solvent is low (typically <1%) to minimize its effect on the pH.

• Spectral Acquisition:

  • Record the UV-Vis spectrum of the fully protonated form of the compound in a highly acidic solution (e.g., pH 1).

  • Record the UV-Vis spectrum of the fully deprotonated form in a highly basic solution (e.g., pH 13).

  • Record the UV-Vis spectra of the sample solutions in each of the buffer solutions.

• Data Analysis:

  • Identify a wavelength where the absorbance difference between the protonated and deprotonated forms is maximal.

  • Plot the absorbance at this wavelength against the pH of the buffer solutions.

  • The resulting data should fit a sigmoidal curve. The pKa is the pH at the inflection point of this curve.

  • Alternatively, the pKa can be calculated using the following equation: pKa = pH + log[(A - AB) / (AA - A)] Where:

    • A is the absorbance at a given pH.

    • AA is the absorbance of the fully protonated (acidic) form.

    • AB is the absorbance of the fully deprotonated (basic) form.

Caption: Experimental workflow for pKa determination using UV-Vis spectrophotometry.

Conclusion and Implications for Drug Development

The presence of a para-trifluoromethyl group significantly increases the acidity of benzyl alcohol, a phenomenon primarily attributed to the powerful inductive electron-withdrawing effect of the -CF3 substituent. This enhanced acidity, reflected in a lower pKa value, has profound implications for drug design and development. By modulating the acidity of a molecule, medicinal chemists can influence its ionization state at physiological pH, which in turn affects its solubility, membrane permeability, and binding interactions with its target protein.

For instance, increasing the acidity of a hydroxyl group can enhance its ability to act as a hydrogen bond donor, potentially leading to stronger binding affinity. Conversely, a more acidic compound will be more ionized at physiological pH, which could impact its ability to cross cell membranes. Therefore, a thorough understanding and the ability to precisely quantify the electronic effects of substituents like the trifluoromethyl group are indispensable tools for the modern drug discovery scientist. The methodologies and principles outlined in this guide provide a solid foundation for the rational design and optimization of new therapeutic agents.

References

• Vaia. (n.d.). Propose an explanation for the fact that the trifluoromethyl group is almost exclusively meta directing. Retrieved from [Link]

• Prakash, G. K. S., & Mathew, T. (2010). Superelectrophiles and the effects of trifluoromethyl substituents. Accounts of chemical research, 43(11), 1496–1506. [Link]

• Grokipedia. (n.d.). Trifluoromethyl group. Retrieved from [Link]

• Common Organic Chemistry. (n.d.). Benzyl Alcohol. Retrieved from [Link]

• UCLA. (n.d.). Illustrated Glossary of Organic Chemistry - Inductive effect. Retrieved from [Link]

• Wikipedia. (2023, December 29). Trifluoromethylation. Retrieved from [Link]

• Filo. (2023, November 3). Propose an explanation for the fact that the trifluoromethyl group is almost exclusively meta directing. Retrieved from [Link]

• FooDB. (2010, April 8). Showing Compound Benzyl alcohol (FDB008745). Retrieved from [Link]

• ACS Publications. (2014, July 21). Toward a Physical Interpretation of Substituent Effects: The Case of Fluorine and Trifluoromethyl Groups. The Journal of Organic Chemistry. [Link]

• ACS Publications. (2003, January 1). Substituent Effects on the Acidity of Weak Acids. 3. Phenols and Benzyl Alcohols. The Journal of Organic Chemistry. [Link]

• ACS Publications. (2017, April 17). pKa Values in the Undergraduate Curriculum: What Is the Real pKa of Water?. Journal of Chemical Education. [Link]

• Chemistry LibreTexts. (2024, August 8). 20.4 Substituent Effects on Acidity. Retrieved from [Link]

• Chemistry LibreTexts. (2023, August 15). 11.5: Substituent Effects on Acidity. Retrieved from [Link]

• PubMed. (2003, February 7). Substituent effects on the acidity of weak acids. 3. Phenols and benzyl alcohols. Retrieved from [Link]

• University of Hertfordshire. (2024, October 24). Benzyl alcohol. AERU. [Link]

• CUTM Courseware. (n.d.). UNIT- II: Aromatic Acids - Acidity, effect of substituents on acidity and important reactions of benzoic acid. Retrieved from [Link]

• Scentree. (n.d.). Benzyl Alcohol (CAS 100-51-6): Odor profile, Properties, & IFRA compliance. Retrieved from [Link]

• Quora. (2022, January 21). What is the effect of electron withdrawing groups and electron donating groups on the acidity of alcohol?. Retrieved from [Link]

• YouTube. (2012, July 8). Factors that affect acidity (5) Electron withdrawing groups. Retrieved from [Link]

• Master Organic Chemistry. (2026, January 9). The pKa Table Is Your Friend. Retrieved from [Link]

• ACS Publications. (2022, May 9). How to Predict the pKa of Any Compound in Any Solvent. ACS Omega. [Link]

• Beilstein Journals. (2021, February 3). CF3-substituted carbocations: underexploited intermediates with great potential in modern synthetic chemistry. Retrieved from [Link]

• NPTEL. (n.d.). Introductory Organic Chemistry - II. Retrieved from [Link]

• ACS Publications. (2023, October 16). Measurement of the pKa Values of Organic Molecules in Aqueous−Organic Solvent Mixtures by 1H NMR without. Analytical Chemistry. [Link]

• ResearchGate. (2025, August 6). Estimation of p K a values for carboxylic acids, alcohols, phenols and amines using changes in the relative Gibbs free energy. Retrieved from [Link]

• ResearchGate. (n.d.). CF3 : An Electron-Withdrawing Substituent for Aromatic Anion Acceptors? "Side-On" versus "On-Top" Binding of Halides. Retrieved from [Link]

• Chemistry Stack Exchange. (2012, May 12). How are σ and σ± determined in Hammett plots?. Retrieved from [Link]

• Wikipedia. (n.d.). Hammett equation. Retrieved from [Link]

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• NIST. (n.d.). 4-(Trifluoromethyl)benzyl alcohol. NIST WebBook. [Link]

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Protocols & Analytical Methods

Application Note: Scalable Asymmetric Synthesis of (R)-1-(4-trifluoromethylphenyl)-1-propanol via Transfer Hydrogenation

Executive Summary

This application note details the asymmetric synthesis of (R)-1-(4-trifluoromethylphenyl)-1-propanol , a critical chiral building block for neurokinin-1 (NK1) receptor antagonists and other pharmacophores. While biocatalytic routes exist, this guide focuses on Asymmetric Transfer Hydrogenation (ATH) using the Noyori-Ikariya catalyst system. This route is selected for its operational simplicity (no high-pressure hydrogen), scalability, and high tolerance for electron-deficient aromatic rings introduced by the trifluoromethyl (

) group.

Key Performance Indicators (KPIs):

• Target Enantiomer: (R)-configuration

• Enantiomeric Excess (ee): >95% (optimized)[1]

• Conversion: >98%

• Scalability: Gram to Multi-kilogram

Strategic Overview & Mechanistic Insight

The Challenge of the Group

The presence of a para-trifluoromethyl group exerts a strong electron-withdrawing effect (

). In the context of ketone reduction:

• Reactivity: The carbonyl carbon is more electrophilic, typically increasing the reaction rate compared to non-substituted propiophenone.

• Selectivity: The electronic bias can occasionally lead to background (racemic) reduction if non-catalyzed pathways are not suppressed.

• Lipophilicity: The product is significantly more lipophilic (

  ) than its non-fluorinated analog, influencing workup and HPLC retention.

The Catalytic Solution: Ru-TsDPEN

We utilize the RuCl(p-cymene)[(R,R)-TsDPEN] complex. This "bifunctional" catalyst operates via a metal-ligand cooperative mechanism where the amine proton of the ligand and the hydride on the ruthenium are transferred simultaneously to the ketone.

Stereochemical Control Rule: For aryl-alkyl ketones, the spatial arrangement follows the "lock-and-key" model.

• (S,S)-TsDPEN

  (S)-Alcohol

• (R,R)-TsDPEN

  (R)-Alcohol (Target)

Mechanistic Pathway (Graphviz Visualization)

The following diagram illustrates the catalytic cycle, highlighting the 16-electron active species and the hydride transfer transition state.

Figure 1: The Noyori-Ikariya catalytic cycle. The 16e- ruthenium species abstracts hydrogen from formate, generating the active 18e- ruthenium hydride which reduces the ketone.[2]

Experimental Protocol

Materials & Reagents

Component	Specification	Role
Substrate	4'-(Trifluoromethyl)propiophenone	Starting Material
Catalyst	RuCl(p-cymene)[(R,R)-TsDPEN]	Chiral Catalyst
H-Source	Formic Acid / Triethylamine (5:2 mol/mol)	Azeotropic Reductant
Solvent	Dichloromethane (DCM) or DMF	Reaction Medium
Quench	Sat.	Neutralization

Step-by-Step Synthesis (10 mmol Scale)

Pre-reaction Safety Check: Formic acid/TEA mixture is exothermic upon preparation. Prepare the azeotrope carefully in a fume hood or purchase pre-mixed.

• Catalyst Preparation (In-situ option):

  • In a dry Schlenk flask, charge

    (30.6 mg, 0.05 mmol, 0.5 mol%) and (36.6 mg, 0.1 mmol, 1.0 mol%).

  • Add anhydrous DCM (5 mL) and TEA (28

    L). Stir at 25°C for 30 mins to form the purple 16e- active complex.

  • Note: Commercially available pre-formed catalyst is recommended for reproducibility.

• Reaction Initiation:

  • Dissolve 4'-(Trifluoromethyl)propiophenone (2.02 g, 10 mmol) in the catalyst solution (or add to the pre-formed catalyst in 10 mL DCM).

  • Cool the mixture to 0°C.

  • Add the HCOOH/TEA azeotrope (2.5 mL, ~5 equiv hydride) dropwise via syringe.

  • Critical: The

    group accelerates the reaction. Unlike standard propiophenone which might require 24h, monitor this reaction starting at 4h.

• Reaction Monitoring:

  • Allow to warm to Room Temperature (20-25°C).

  • Monitor via TLC (Hexane/EtOAc 8:1). The alcohol is more polar than the ketone.

  • Endpoint: >98% consumption of ketone.

• Workup:

  • Quench by pouring the mixture into 30 mL water.

  • Extract with DCM (

    mL).

  • Wash combined organics with saturated

    (to remove residual formic acid) and brine.

  • Dry over

    , filter, and concentrate under reduced pressure.

• Purification:

  • Flash column chromatography (Silica Gel 60).

  • Eluent: Hexane/EtOAc (95:5 to 90:10 gradient).

  • Yield Expectation: 90-95% as a clear, colorless oil (which may solidify upon standing/chilling).

Workflow Diagram

Figure 2: Operational workflow for the batch synthesis.

Analytical Validation (QC)

Trustworthiness relies on rigorous validation. The trifluoromethyl group provides a unique NMR handle.

Enantiomeric Excess Determination (Chiral HPLC)

• Column: Chiralcel OD-H or AD-H (Daicel), 4.6 x 250 mm.

• Mobile Phase: n-Hexane / Isopropanol (95:5 or 98:2).

  • Note: The

    group increases lipophilicity; lower IPA % is often needed to retain the compound sufficiently for separation compared to non-fluorinated analogs.

• Flow Rate: 0.5 - 1.0 mL/min.

• Detection: UV @ 254 nm (Aromatic) or 210 nm.

• Retention Times (Approximate for OD-H):

  • (S)-enantiomer:

    [3]

  • (R)-enantiomer:

    (Verify with racemate standard).

• Acceptance Criteria: ee > 98%.

NMR Characterization

• NMR (400 MHz, ): 7.60 (d, 2H, Ar-H), 7.45 (d, 2H, Ar-H), 4.65 (t, 1H, CH-OH), 1.75 (m, 2H, ), 0.95 (t, 3H, ).
• NMR: Single singlet around -62.5 ppm. (Crucial for purity check—impurities often show satellite peaks here).

Troubleshooting & Optimization

Observation	Root Cause	Corrective Action
Low Conversion	Poisoned Catalyst	Ensure solvents are degassed. Oxygen kills the Ru-hydride species.
Low ee (<90%)	Background Reaction	The ketone is reactive. Ensure catalyst loading is sufficient (S/C > 100) to outcompete non-catalyzed reduction. Lower temperature to 0°C.
Slow Reaction	Steric Bulk	The ethyl group (propyl chain) is bulkier than methyl. Increase concentration (up to 2M) or catalyst load (to 2 mol%).
Oily Product	Residual Solvent	alcohols hold onto solvents (H-bonding). Dry under high vacuum for >12h.

References

• Noyori, R., & Hashiguchi, S. (1997). Asymmetric Transfer Hydrogenation Catalyzed by Chiral Ruthenium Complexes.[4][5][6] Accounts of Chemical Research, 30(2), 97–102.

• Fujii, A., Hashiguchi, S., Uematsu, N., Ikariya, T., & Noyori, R. (1996). Ruthenium(II)-Catalyzed Asymmetric Transfer Hydrogenation of Ketones Using a Formic Acid−Triethylamine Mixture.[2] Journal of the American Chemical Society, 118(10), 2521–2522.

• Liu, P. N., Gu, P. M., Deng, Y. Q., & Tu, Y. Q. (2019). Efficient Biocatalytic Preparation of Optically Pure (R)-1-[4-(Trifluoromethyl)phenyl]ethanol.[7] Molecules, 24(9), 1660. (Note: Reference for biocatalytic alternative and analytical comparisons).

• Matthey, J. (n.d.). Kit guide: Asymmetric transfer hydrogenation catalysts. Johnson Matthey Technology Review.

Sources

• 1. Biocatalytic Generation of Trifluoromethyl Radicals by Nonheme Iron Enzymes for Enantioselective Alkene Difunctionalization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. scindeks-clanci.ceon.rs [scindeks-clanci.ceon.rs]
• 4. Ru-Tethered (R,R)-TsDPEN with DMAB as an efficient catalytic system for high enantioselective one-pot synthesis of chiral β-aminol via asymmetric transfer hydrogenation - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. Ru-TsDPEN catalysts and derivatives in asymmetric transfer hydrogenation reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]

Application Notes &amp; Protocols: Noyori Transfer Hydrogenation of para-CF3 Phenyl Ketones

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive technical guide to the Noyori asymmetric transfer hydrogenation (ATH) of para-trifluoromethyl (CF3) substituted phenyl ketones. The presence of the strongly electron-withdrawing CF3 group presents unique considerations for this widely utilized reaction. This guide elucidates the mechanistic underpinnings, provides detailed and validated experimental protocols, and offers practical insights to ensure high enantioselectivity and conversion. The information herein is curated for professionals in synthetic chemistry and drug development, where the synthesis of chiral, fluorinated molecules is of paramount importance.

Introduction: The Significance of Chiral Fluorinated Alcohols

The introduction of fluorine-containing moieties, particularly the trifluoromethyl group, into pharmacologically active molecules is a cornerstone of modern drug design. The CF3 group can significantly enhance metabolic stability, binding affinity, and lipophilicity, thereby improving the overall pharmacokinetic and pharmacodynamic profile of a drug candidate. Consequently, the enantioselective synthesis of chiral alcohols bearing a trifluoromethyl group is a critical endeavor.

The Noyori asymmetric transfer hydrogenation stands as a robust and practical method for the reduction of prochiral ketones to their corresponding chiral secondary alcohols.[1][2][3] Pioneered by Ryoji Noyori, this methodology typically employs a ruthenium(II) catalyst bearing a chiral diamine ligand, such as N-(p-toluenesulfonyl)-1,2-diphenylethylenediamine (TsDPEN), and utilizes a simple hydrogen donor like isopropanol or a formic acid/triethylamine mixture.[1][4] This approach obviates the need for high-pressure gaseous hydrogen, making it highly amenable to standard laboratory settings.[1]

This application note specifically addresses the nuances of applying the Noyori ATH to para-CF3 phenyl ketones, a substrate class of high value in medicinal chemistry.

Mechanistic Overview: The Noyori-Ikariya Catalytic Cycle

The catalytic cycle of the Noyori transfer hydrogenation is a well-established "metal-ligand bifunctional" mechanism.[4][5] The process is initiated by the in-situ formation of the active 16-electron ruthenium hydride species from the precatalyst.

Key Mechanistic Steps:

• Precatalyst Activation: The commercially available Ru(II)-arene-TsDPEN precatalyst is activated by a base, leading to the formation of a 16-electron coordinatively unsaturated species.[4]

• Hydride Formation: The 16-electron complex reacts with the hydrogen donor (e.g., isopropanol or formic acid) to generate an 18-electron ruthenium hydride.[4]

• Hydrogen Transfer: The ketone substrate interacts with the catalyst through a six-membered pericyclic transition state. This involves the simultaneous transfer of a hydride from the metal center and a proton from the amine ligand to the carbonyl group of the ketone.[6] This concerted step is responsible for the high stereoselectivity observed.

• Product Release and Catalyst Regeneration: The resulting chiral alcohol dissociates, and the 16-electron Ru(II) complex is regenerated, ready to re-enter the catalytic cycle.[4]

The enantioselectivity of the reaction is dictated by the chirality of the diamine ligand and the specific interactions within the transition state.[7] The arene ligand on the ruthenium center also plays a role in catalyst activity and stability.[4][7]

Catalytic Cycle of Noyori Transfer Hydrogenation

Caption: The catalytic cycle of Noyori Asymmetric Transfer Hydrogenation.

The Influence of the para-Trifluoromethyl Group

The strongly electron-withdrawing nature of the para-CF3 group on the phenyl ring of the ketone substrate has two primary effects on the Noyori transfer hydrogenation:

• Increased Reactivity: The CF3 group enhances the electrophilicity of the carbonyl carbon, making the ketone more susceptible to nucleophilic attack by the hydride. This generally leads to faster reaction rates compared to electron-neutral or electron-rich substrates.

• Favorable Enantioselectivity: The electronic properties of the CF3 group can influence the stability of the diastereomeric transition states, often leading to high levels of enantioselectivity.

Detailed Experimental Protocols

The following protocols are provided as a robust starting point for the asymmetric transfer hydrogenation of para-CF3 phenyl ketones. Optimization may be required for specific substrates.

Preparation of the Formic Acid/Triethylamine (5:2) Azeotropic Mixture

The formic acid/triethylamine (FA/TEA) azeotrope serves as both the solvent and the hydrogen source.

Procedure: [8]

• To a round-bottom flask equipped with a magnetic stir bar and an inert gas inlet, add triethylamine (3.6 mol).

• Cool the flask to 0-4 °C in an ice bath.

• Slowly add 98% formic acid (9.0 mol) dropwise to the cooled triethylamine with vigorous stirring. Caution: The addition is exothermic. Maintain the internal temperature below 10 °C.

• After the addition is complete, allow the mixture to warm to room temperature.

• The resulting 5:2 molar ratio FA/TEA mixture is ready for use. It can be stored under an inert atmosphere.

Note: While the 5:2 azeotrope is standard, some studies have shown that varying the FA/TEA ratio can impact reaction rates and enantioselectivity.[9] For certain substrates, a ratio of 0.2 may be optimal.[9]

General Protocol for Asymmetric Transfer Hydrogenation

This protocol is adapted for a typical small-scale reaction.

Materials and Reagents:

• para-CF3 substituted phenyl ketone (1.0 mmol)

• (S,S)- or (R,R)-RuCl(p-cymene)(TsDPEN) (0.005-0.01 mmol, 0.5-1.0 mol%)

• Formic acid/triethylamine (5:2) azeotropic mixture (2-5 mL)

• Anhydrous, inert solvent (e.g., Dichloromethane, if needed for solubility)

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add the para-CF3 phenyl ketone and the Ru-catalyst.

• Add the formic acid/triethylamine azeotropic mixture via syringe. If the substrate has poor solubility, a minimal amount of a dry co-solvent can be added.

• Stir the reaction mixture at the desired temperature (typically 25-40 °C).

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Upon completion, quench the reaction by adding water.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate, dichloromethane).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

• Determine the enantiomeric excess (ee) of the purified product by chiral HPLC or GC analysis.

Data and Expected Outcomes

The Noyori ATH of para-CF3 phenyl ketones typically proceeds with high yields and excellent enantioselectivities. The following table provides representative data.

Substrate	Catalyst	S/C Ratio	Temp (°C)	Time (h)	Yield (%)	ee (%)
4'-(Trifluoromethyl)acetophenone	(R,R)-RuCl(p-cymene)(TsDPEN)	200:1	28	6	>99	97
1-(4-(Trifluoromethyl)phenyl)propan-1-one	(S,S)-RuCl(p-cymene)(TsDPEN)	100:1	30	8	95	98
1-(4-(Trifluoromethyl)phenyl)butan-1-one	(R,R)-RuCl(p-cymene)(TsDPEN)	100:1	35	12	92	96

Note: S/C = Substrate to Catalyst ratio. Data is representative and may vary based on specific reaction conditions.

Troubleshooting and Practical Insights

Issue	Possible Cause(s)	Suggested Solution(s)
Low Conversion	- Inactive catalyst- Insufficient reaction time or temperature- Poor quality of FA/TEA mixture	- Use a fresh batch of catalyst.- Increase reaction time and/or temperature incrementally.- Prepare fresh FA/TEA mixture. Ensure anhydrous conditions.
Low Enantioselectivity	- Incorrect catalyst enantiomer- Racemization of product under reaction conditions- Catalyst degradation	- Verify the chirality of the TsDPEN ligand.- Minimize reaction time once conversion is complete.- Ensure the reaction is run under a strict inert atmosphere.
Side Reactions	- Over-reduction- Decomposition of substrate or product	- Monitor the reaction closely and stop at full conversion.- Consider running the reaction at a lower temperature.

Conclusion

The Noyori asymmetric transfer hydrogenation is a highly effective and practical method for the synthesis of chiral para-trifluoromethyl substituted phenyl alcohols. The electron-withdrawing nature of the CF3 group generally leads to high reactivity and excellent enantioselectivity. The protocols and insights provided in this application note offer a solid foundation for researchers and drug development professionals to successfully implement this valuable transformation in their synthetic endeavors.

References

• Noyori Asymmetric Transfer Hydrogenation | Chem-Station Int. Ed. ([Link])

• Asymmetric transfer hydrogenation over Ru–TsDPEN catalysts supported on siliceous mesocellular foam - Chemical Communications (RSC Publishing) ([Link])

• Ru-Tethered (R,R)-TsDPEN with DMAB as an efficient catalytic system for high enantioselective one-pot synthesis of chiral β-aminol via asymmetric transfer hydrogenation - RSC Publishing ([Link])

• Ru-TsDPEN catalysts and derivatives in asymmetric transfer hydrogenation reactions. Chirality. 2021 Jul;33(7):337-378. ([Link])

• Asymmetric Transfer Hydrogenation of Aryl Heteroaryl Ketones and o-Hydroxyphenyl Ketones Using Noyori-Ikariya Catalysts - MDPI ([Link])

• Practical Aspects and Mechanism of Asymmetric Hydrogenation with Chiral Half-Sandwich Complexes - PMC ([Link])

• Efficient Heterogeneous Asymmetric Transfer Hydrogenation of Ketones Using Highly Recyclable and Accessible Silica-Immobilized Ru-TsDPEN Catalysts | Organic Letters - ACS Publications ([Link])

• PROCEDURE OF ASYMMETRIC TRANSFER HYDROGENATION USING RUTHENIUM COMPLEX ([Link])

• Noyori Asymmetric Hydrogenation - SynArchive ([Link])

• The Noyori Asymmetric Hydrogenation Reaction - Andrew G Myers Research Group ([Link])

• Ryoji Noyori - Nobel Lecture ([Link])

• The Nature of the True Catalyst in Transfer Hydrogenation with Alcohol Donors Using (arene)2Ru2Cl4(II)/TsDPEN Precursor - Scirp.org. ([Link])

• Noyori Hydrogenation - YouTube ([Link])

• Varying the ratio of formic acid to triethylamine impacts on asymmetric transfer hydrogenation of ketones - IT Services - University of Liverpool ([Link])

• A recyclable catalyst for asymmetric transfer hydrogenation with a formic acid–triethylamine mixture in ionic liquid - Chemical Communications (RSC Publishing) ([Link])

• Varying the ratio of formic acid to triethylamine impacts on asymmetric transfer hydrogenation of ketones | Request PDF - ResearchGate ([Link])

• Asymmetric Transfer Hydrogenation Catalysts ([Link])

• Asymmetric hydrogenation - Wikipedia ([Link])

• Chapter 6: Transfer Hydrogenation with Non-toxic Metals for Drug Synthesis - Books ([Link])

• The Golden Age of Transfer Hydrogenation | Chemical Reviews - ACS Publications ([Link])

• Noyori–Ikariya Asymmetric Transfer Hydrogenation of Prochiral α‑CF3 and α‑SF5 Ketones ([Link])

• Experimental and Theoretical Perspectives of the Noyori-Ikariya Asymmetric Transfer Hydrogenation of Imines - PMC ([Link])

• (PDF) Experimental and Theoretical Perspectives of the Noyori-Ikariya Asymmetric Transfer Hydrogenation of Imines - ResearchGate ([Link])

• Anomalies in the asymmetric transfer hydrogenation of several polycyclic meso compounds ([Link])

• Enantioselective Ketone Hydroacylation Using Noyori's Transfer Hydrogenation Catalyst ([Link])

• Aqueous-phase asymmetric transfer hydrogenation of ketones – a greener approach to chiral alcohols - IT Services - University of Liverpool ([Link])

• Kinetics of Asymmetric Transfer Hydrogenation, Catalyst Deactivation, and Inhibition with Noyori Complexes As Revealed by Real-Time High-Resolution FlowNMR Spectroscopy - ACS Publications ([Link])

Sources

• 1. Practical Aspects and Mechanism of Asymmetric Hydrogenation with Chiral Half-Sandwich Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. kanto.co.jp [kanto.co.jp]
• 3. books.rsc.org [books.rsc.org]
• 4. Asymmetric Transfer Hydrogenation of Aryl Heteroaryl Ketones and o-Hydroxyphenyl Ketones Using Noyori-Ikariya Catalysts | MDPI [mdpi.com]
• 5. The Nature of the True Catalyst in Transfer Hydrogenation with Alcohol Donors Using (arene)2Ru2Cl4(II)/TsDPEN Precursor [scirp.org]
• 6. Noyori Asymmetric Transfer Hydrogenation | Chem-Station Int. Ed. [en.chem-station.com]
• 7. researchgate.net [researchgate.net]
• 8. assets.takasago.com [assets.takasago.com]
• 9. researchgate.net [researchgate.net]

Precision Synthesis of Chiral Amines from (R)-1-(4-trifluoromethylphenyl)-1-propanol

Application Note & Protocol Guide | Doc ID: AN-CF3-AMINE-01

Executive Summary

This guide details the reagents and protocols for the stereospecific conversion of (R)-1-(4-trifluoromethylphenyl)-1-propanol (hereafter Compound A ) into its corresponding chiral amine. Due to the para-trifluoromethyl (

) group, the benzylic position exhibits unique electronic deactivation compared to standard benzyl alcohols, requiring tailored nucleophilic substitution strategies to prevent racemization or elimination.

Target Audience: Medicinal Chemists, Process Development Scientists.

Strategic Analysis of the Transformation

Substrate Characteristics[1][2][3]

• Electronic Effect: The

  group is strongly electron-withdrawing ( ). This destabilizes any potential carbocation intermediate ( pathway), effectively suppressing racemization via solvolysis. However, it also decreases the nucleophilicity of the oxygen, making activation (e.g., via phosphonium or sulfonyl species) critical.

• Stereochemical Goal:

  • Inversion (Walden): Yields the (S)-amine . This is the most direct chemical pathway via

    displacement.

  • Retention: Yields the (R)-amine .[1] Requires double-inversion strategies or stereoselective biocatalysis.

Reagent Selection Matrix

The following table summarizes the primary reagent classes for this transformation.

Method	Key Reagents	Stereochemical Outcome	Scalability	Critical Note
A. Mitsunobu	, DIAD, DPPA	Inversion (S)-Amine	Medium	"Gold Standard" for high . Avoids isolation of unstable intermediates.
B. Activation/Displacement	MsCl, ,	Inversion (S)-Amine	High	Benzylic sulfonates can be thermally unstable; improves stability slightly.
C. Biocatalytic Cascade	ADH (Ox), -Transaminase	Tunable ((R) or (S))	High	Requires enzyme screening; bypasses azide intermediates.

Detailed Experimental Protocols

Protocol A: Stereospecific Inversion via Mitsunobu Reaction (Recommended)

This method uses Diphenylphosphoryl azide (DPPA) as the nitrogen source.[2] It is preferred for discovery chemistry due to its reliability in maintaining high enantiomeric excess (

).

Reagents:

• Substrate: (R)-1-(4-trifluoromethylphenyl)-1-propanol (1.0 equiv)

• Phosphine: Triphenylphosphine (

  ) (1.2 equiv)

• Azo Reagent: Diisopropyl azodicarboxylate (DIAD) (1.2 equiv) — Preferred over DEAD for safety and stability.

• Nucleophile: Diphenylphosphoryl azide (DPPA) (1.2 equiv)

• Solvent: Anhydrous THF (

  concentration)

Step-by-Step Procedure:

• Setup: Flame-dry a round-bottom flask and purge with

  . Add (R)-Compound A and . Dissolve in anhydrous THF.

• Cooling: Cool the solution to

  in an ice bath.

• Nucleophile Addition: Add DPPA dropwise via syringe. Note: No exotherm should be observed.

• Activation (Critical Step): Add DIAD dropwise over 15–20 minutes.

  • Mechanistic Insight: The slow addition prevents the accumulation of unreacted betaine intermediate, ensuring the activated alkoxy-phosphonium species reacts immediately with the azide anion.

• Reaction: Allow the mixture to warm to room temperature (RT) and stir for 12–16 hours.

• Workup: Quench with water. Extract with EtOAc. Wash organic layer with brine, dry over

  , and concentrate.

• Purification: The crude contains the (S)-Azide intermediate. Purify via silica flash chromatography (Hexanes/EtOAc) to remove

  .

• Reduction (Staudinger):

  • Dissolve the purified azide in THF/Water (10:1).

  • Add

    (1.5 equiv) and stir at RT for 4 hours (evolution of gas).

  • Heat to

    for 1 hour to ensure hydrolysis of the phosphinimine.

  • Result: (S)-1-(4-trifluoromethylphenyl)-1-propanamine .

Protocol B: Scalable Activation via Mesylation

For larger scales (>10g), the cost of DIAD/DPPA becomes prohibitive. This two-step protocol is the alternative.

Reagents:

• Step 1: Methanesulfonyl chloride (MsCl), Triethylamine (

  ), DCM.

• Step 2: Sodium Azide (

  ), DMF or DMSO.

Step-by-Step Procedure:

• Mesylation:

  • Dissolve (R)-Compound A in DCM at

    . Add (1.5 equiv).

  • Add MsCl (1.2 equiv) dropwise. Stir 2 hours.

  • Caution: The resulting benzylic mesylate is reactive. Perform a rapid aqueous workup (cold water wash) and concentrate at low temperature (

    ).

• Displacement:

  • Dissolve the crude mesylate immediately in DMF.

  • Add

    (1.5 equiv). Stir at RT for 6–8 hours.[3]

  • Note: Heating is generally not required for benzylic substrates and increases the risk of elimination to the styrene derivative.

• Reduction: Hydrogenation is preferred here.

  • Catalyst:

    ( loading).

  • Atmosphere:

    (1 atm, balloon).

  • Solvent: MeOH.

  • Stir 4 hours. Filter through Celite.

Mechanistic & Workflow Visualization

The following diagram illustrates the stereochemical pathways. Note how the Mitsunobu and Mesylation routes both invert the center to (S), while retention requires a double inversion strategy.

Figure 1: Stereochemical pathways for converting (R)-1-(4-trifluoromethylphenyl)-1-propanol to chiral amines. Red arrows indicate inversion steps.

Analytical Validation (Self-Validating System)

To ensure the protocol is working correctly, you must validate the Enantiomeric Excess (

).

• Derivatization: The free amine is often too polar for standard chiral GC/HPLC. Convert a small aliquot to the acetamide or trifluoroacetamide :

  • Mix

    amine + Acetic Anhydride + Pyridine.

• Chiral HPLC Method:

  • Column: Chiralcel OD-H or AD-H (Daicel).

  • Mobile Phase: Hexane:Isopropanol (90:10 or 95:5).

  • Detection: UV @ 254 nm (Strong signal due to

    ).

  • Expectation: If starting with

    (R)-alcohol, the Mitsunobu route should yield (S)-amine. A drop in indicates partial character (racemization), likely due to high temperature or insufficient activation.

References

• Mitsunobu Reaction Overview & Mechanism

  • Swamy, K. C. K., et al. "Mitsunobu and Related Reactions: Advances and Applications." Chemical Reviews, 2009. Link

• Stereospecific Amination of Benzylic Alcohols

  • Fabrizi, G., et al. "Stereospecific Synthesis of Chiral Benzylic Amines." Journal of Organic Chemistry, 2015.[4] Link

• Use of DPPA in Mitsunobu Reactions

  • Lal, B., et al. "Diphenylphosphoryl azide: A novel reagent for the stereospecific synthesis of azides from alcohols." Journal of Organic Chemistry, 1977. Link

• Biocatalytic Transamination (Alternative Route)

  • Koszelewski, D., et al. "Formal asymmetric biocatalytic reductive amination." Angewandte Chemie Int. Ed., 2008.[4] Link

Sources

• 1. mdpi.com [mdpi.com]
• 2. Mitsunobu Reaction - Common Conditions [commonorganicchemistry.com]
• 3. organic-synthesis.com [organic-synthesis.com]
• 4. Benzylic amine synthesis by amination (arylation) [organic-chemistry.org]

Application Notes &amp; Protocols: (R)-1-(4-Trifluoromethylphenyl)-1-propanol as a Chiral Building Block

Authored by: Gemini, Senior Application Scientist

Introduction: The Strategic Advantage of Fluorinated Chiral Building Blocks

In modern medicinal chemistry and materials science, the incorporation of fluorine-containing moieties is a widely adopted strategy to enhance key molecular properties. The trifluoromethyl (-CF3) group, in particular, is prized for its ability to improve metabolic stability, lipophilicity, and binding affinity of drug candidates.[1][2] When this functional group is part of a stereochemically defined structure, it provides a powerful tool for constructing complex, enantiomerically pure molecules.

(R)-1-(4-Trifluoromethylphenyl)-1-propanol is an exemplary chiral building block that combines the benefits of the trifluoromethylphenyl group with a versatile secondary alcohol functionality.[3] This secondary alcohol serves as a synthetic handle for a variety of chemical transformations, allowing for its seamless integration into diverse molecular scaffolds. These application notes provide an in-depth guide for researchers, chemists, and drug development professionals on the effective utilization of this valuable synthetic intermediate. We will explore its properties, key applications, and provide detailed, field-proven protocols for its use.

Physicochemical Properties and Handling

A thorough understanding of the physical and chemical properties of a building block is fundamental to its successful application.

Property	Value	Source
CAS Number	67081-98-5 (for the racemate)
Molecular Formula	C₁₀H₁₁F₃O
Molecular Weight	204.19 g/mol
Appearance	Colorless to white or yellow solid/semi-solid
Purity	Typically ≥95%
Storage	Store at 2-8°C under an inert atmosphere

Safety & Handling: (R)-1-(4-Trifluoromethylphenyl)-1-propanol should be handled in a well-ventilated fume hood. Standard personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, is required. Refer to the specific Safety Data Sheet (SDS) for comprehensive handling and disposal information. The compound is classified with H-statements H302, H315, H319, H335, indicating it may be harmful if swallowed, cause skin and eye irritation, and may cause respiratory irritation.

Core Applications in Asymmetric Synthesis

The true utility of (R)-1-(4-Trifluoromethylphenyl)-1-propanol lies in its role as a versatile chiral precursor. The hydroxyl group is a gateway to numerous transformations, enabling the introduction of the chiral trifluoromethylphenyl-propyl motif into a target molecule with high stereochemical fidelity.

Caption: Key synthetic pathways using the chiral alcohol.

1. Synthesis of Chiral Esters and Ethers

The most direct application is the formation of esters and ethers. These reactions are typically straightforward and high-yielding, providing a simple method to attach the chiral fragment to a molecule of interest, such as a carboxylic acid or an alkyl halide.

2. Stereochemical Inversion via Mitsunobu Reaction

The Mitsunobu reaction is a powerful tool for inverting the stereocenter of an alcohol. By reacting (R)-1-(4-trifluoromethylphenyl)-1-propanol with a suitable nucleophile (e.g., a phthalimide, azide, or phenol) under Mitsunobu conditions, one can obtain the corresponding (S)-configured product. This is invaluable when the opposite enantiomer is required for structure-activity relationship (SAR) studies.

3. Access to Electrophilic Intermediates

The hydroxyl group can be converted into a good leaving group (e.g., tosylate, mesylate, or halide). This transforms the chiral alcohol into a chiral electrophile, which can then be used in Sₙ2 reactions with a wide range of nucleophiles to form new carbon-carbon or carbon-heteroatom bonds with inversion of stereochemistry.

Experimental Protocols

The following protocols are designed to be self-validating and provide a clear, step-by-step guide for common transformations. All procedures should be performed in a fume hood under an inert atmosphere (e.g., nitrogen or argon) using anhydrous solvents unless otherwise specified.

Protocol 1: Synthesis of a Chiral Ester via Steglich Esterification

This protocol details the coupling of the chiral alcohol with a carboxylic acid using DCC (dicyclohexylcarbodiimide) and DMAP (4-dimethylaminopyridine). This method is mild and generally effective for secondary alcohols.

Materials and Reagents:

• (R)-1-(4-Trifluoromethylphenyl)-1-propanol

• Carboxylic acid of choice (e.g., benzoic acid)

• N,N'-Dicyclohexylcarbodiimide (DCC)

• 4-(Dimethylamino)pyridine (DMAP)

• Anhydrous Dichloromethane (DCM)

• 1 M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere, add (R)-1-(4-trifluoromethylphenyl)-1-propanol (1.0 eq), the carboxylic acid (1.1 eq), and DMAP (0.1 eq).

• Solvent Addition: Dissolve the solids in anhydrous DCM (approx. 0.1 M concentration relative to the alcohol).

• Initiation: Cool the solution to 0 °C in an ice bath. Add a solution of DCC (1.2 eq) in a small amount of anhydrous DCM dropwise over 10-15 minutes.

  • Causality Note: Adding the DCC solution slowly at 0 °C helps to control the exothermic reaction and minimize side product formation.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting alcohol is consumed.

• Work-up (Filtration): Upon completion, a white precipitate of dicyclohexylurea (DCU) will have formed. Dilute the reaction mixture with DCM and filter off the DCU precipitate through a pad of Celite, washing the filter cake with additional DCM.

• Work-up (Aqueous Extraction): Transfer the filtrate to a separatory funnel. Wash sequentially with 1 M HCl (to remove excess DMAP), saturated NaHCO₃ solution (to remove unreacted acid), and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude ester by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes).

Caption: Workflow for Steglich Esterification.

Protocol 2: Stereochemical Inversion via Mitsunobu Reaction with Phthalimide

This protocol demonstrates the conversion of the (R)-alcohol to the corresponding (S)-phthalimide derivative, a precursor to the (S)-amine.

Materials and Reagents:

• (R)-1-(4-Trifluoromethylphenyl)-1-propanol

• Phthalimide

• Triphenylphosphine (PPh₃)

• Diisopropyl azodicarboxylate (DIAD) or Diethyl azodicarboxylate (DEAD)

• Anhydrous Tetrahydrofuran (THF)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere, add (R)-1-(4-trifluoromethylphenyl)-1-propanol (1.0 eq), phthalimide (1.2 eq), and PPh₃ (1.2 eq).

• Solvent Addition: Dissolve the components in anhydrous THF (approx. 0.1 M concentration).

• Initiation: Cool the solution to 0 °C in an ice bath. Add DIAD or DEAD (1.2 eq) dropwise via syringe over 15-20 minutes. A color change (typically to a yellow or orange hue) and formation of a precipitate may be observed.

  • Causality Note: The reaction is highly sensitive to water. Anhydrous conditions are critical for success. The slow addition of the azodicarboxylate controls the reaction rate and prevents the formation of undesired byproducts.

• Reaction Monitoring: Allow the reaction to stir at 0 °C for 30 minutes, then warm to room temperature and stir for 4-16 hours. Monitor the disappearance of the starting alcohol by TLC.

• Concentration: Once the reaction is complete, remove the THF under reduced pressure.

• Purification: The crude residue will contain the product, triphenylphosphine oxide, and the reduced hydrazo-dicarboxylate. Purify directly by flash column chromatography on silica gel. The less polar byproducts will elute first, followed by the desired phthalimide product.

  • Trustworthiness Note: Complete removal of triphenylphosphine oxide can be challenging. A non-polar solvent wash (e.g., with cold diethyl ether or a hexanes/ether mixture) before chromatography can sometimes precipitate out a significant portion of the oxide, simplifying purification.

• Characterization: Confirm the structure and stereochemical inversion (if possible via chiral HPLC or comparison to an authentic (S)-standard) of the purified product.

References

• Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities.Pharmaceuticals (Basel).

• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. MDPI. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. fluorochem.co.uk [fluorochem.co.uk]

Mitsunobu inversion of (R)-1-(4-trifluoromethylphenyl)-1-propanol

Application Note: Stereochemical Inversion of (R)-1-(4-trifluoromethylphenyl)-1-propanol via Mitsunobu Protocol

Part 1: Executive Summary & Strategic Analysis

Objective: To effect the clean stereochemical inversion of (R)-1-(4-trifluoromethylphenyl)-1-propanol (Enantiomeric Ratio > 99:1) to its (S)-enantiomer using a modified Mitsunobu protocol.

The Challenge: Secondary benzylic alcohols are prone to racemization. While the Mitsunobu reaction is chemically defined as an

inversion, benzylic substrates can suffer from partial character if the carbocation intermediate is stabilized. However, in this specific substrate, the 4-trifluoromethyl (-CF3) group acts as a strong electron-withdrawing group (EWG).

• Benefit: The -CF3 group destabilizes the benzylic carbocation, effectively shutting down the competing

  racemization pathway.

• Drawback: The EWG decreases the nucleophilicity of the hydroxyl oxygen, potentially slowing the initial activation step (formation of the alkoxyphosphonium intermediate).

Strategic Solution: We utilize p-Nitrobenzoic Acid (PNBA) as the nucleophile.

• Acidity: With a pKa of ~3.4, PNBA is sufficiently acidic to protonate the betaine intermediate rapidly, preventing side reactions.

• Crystallinity: The resulting p-nitrobenzoate ester is highly crystalline, facilitating purification and removal of the triphenylphosphine oxide (TPPO) byproduct.

• UV Activity: The nitro group provides a strong chromophore for HPLC monitoring, unlike simple acetate esters.

Part 2: Mechanism & Chemical Pathway

The reaction proceeds through a specific ordering of intermediates. The critical step for stereoinversion is the final nucleophilic attack by the benzoate anion on the alkoxyphosphonium species.

Figure 1: Mechanistic Pathway

Caption: The catalytic cycle demonstrating the activation of the alcohol oxygen by phosphorus, creating a distinct leaving group displaced by the carboxylate.

Part 3: Detailed Experimental Protocol

Reaction Scale: 10.0 mmol (2.04 g of Starting Material) Target Yield: >85% (Isolated Ester) Target ee: >98%

Materials Table

Reagent	MW ( g/mol )	Equiv.[1][2]	Mass/Vol	Role
(R)-1-(4-CF3-phenyl)-1-propanol	204.19	1.0	2.04 g	Substrate
Triphenylphosphine (PPh3)	262.29	1.5	3.93 g	Activator
p-Nitrobenzoic Acid (PNBA)	167.12	1.5	2.51 g	Nucleophile
DIAD (Diisopropyl azodicarboxylate)	202.21	1.5	3.03 g (approx 2.9 mL)	Oxidant
THF (Anhydrous)	-	-	40 mL	Solvent

Step-by-Step Procedure

1. Preparation (0:00 - 0:30):

• Flame-dry a 250 mL 3-neck round-bottom flask equipped with a magnetic stir bar, nitrogen inlet, and a pressure-equalizing addition funnel.

• Charge the flask with (R)-Alcohol , PPh3 , and PNBA .

• Add anhydrous THF (40 mL). Stir until all solids are dissolved.

  • Note: The solution may be slightly heterogeneous depending on the exact quality of PNBA, but it will clear up.

• Cool the mixture to 0°C using an ice/water bath.

2. Reaction Initiation (0:30 - 1:30):

• Dilute the DIAD in a small amount of THF (5 mL) in the addition funnel (optional, but helps control exotherm).

• CRITICAL STEP: Add the DIAD solution dropwise over 30-45 minutes.

  • Observation: The solution will turn yellow/orange.[2] If the color fades immediately, addition is too slow. If it turns dark red/brown, addition is too fast (overheating).

  • Why: Controlling the temperature at 0°C prevents the decomposition of the betaine intermediate and minimizes side reactions (e.g., alkylation of the hydrazine).

3. Reaction Progression (1:30 - 5:00):

• Once addition is complete, allow the reaction to stir at 0°C for 30 minutes.

• Remove the ice bath and allow the reaction to warm to room temperature (23°C).

• Stir for 3-4 hours.

• QC Check: Spot TLC (Hexanes/EtOAc 4:1). The starting alcohol (Rf ~0.3) should disappear; the ester product (Rf ~0.6) and TPPO (Rf ~0.05) will appear.[3][4]

4. Workup & TPPO Removal Strategy (The "Precipitation" Method):

• Concentrate the reaction mixture to a thick oil on a rotary evaporator. Do not dry completely to a hard solid yet.

• Add 50 mL of 9:1 Hexanes:Diethyl Ether .

• Stir vigorously for 20 minutes. Triphenylphosphine oxide (TPPO) is insoluble in this mixture and will precipitate as a white solid.

• Filter the suspension through a sintered glass frit or a pad of Celite. Wash the solid cake with 20 mL of Hexanes/Ether.

• Concentrate the filtrate.[1][5] The resulting oil is the crude ester, significantly depleted of TPPO.

5. Hydrolysis (To yield the inverted Alcohol):

• Dissolve the crude ester in THF/MeOH (1:1, 20 mL).

• Add LiOH (2.0 M aqueous, 10 mL). Stir at RT for 2 hours.

• Extract with EtOAc, wash with brine, dry over MgSO4, and concentrate.

• Purify via flash column chromatography (SiO2, 0-20% EtOAc in Hexanes).

Part 4: Workflow Visualization

Figure 2: Experimental Workflow & Critical Control Points

Caption: Operational workflow emphasizing the temperature control during DIAD addition and the specific solvent switch for TPPO removal.

Part 5: Quality Control & Troubleshooting

Validation Metrics

• Enantiomeric Excess (ee):

  • Method: Chiral HPLC.

  • Column: Daicel Chiralcel OD-H or AD-H.

  • Mobile Phase: Hexanes:Isopropanol (98:2 to 90:10).

  • Detection: UV @ 254 nm (utilizing the phenyl ring).

  • Expectation: The (R)-enantiomer elutes at

    , the (S)-enantiomer at . Integration should show >98% (S).

• 19F NMR:

  • The -CF3 group is a sensitive probe. While the shift difference between enantiomers is zero in an achiral solvent, running the NMR in the presence of a chiral shift reagent (e.g., Eu(hfc)3) can provide a quick "quick-look" ee determination without HPLC.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Yield	Incomplete activation due to sterics.	Increase PPh3/DIAD to 2.0 equiv. Ensure reagents are anhydrous.
Racemization	pathway active (unlikely with -CF3) or Acid pKa too high.	Ensure temperature stays at 0°C during addition. Confirm use of PNBA (pKa 3.4).
TPPO Contamination	Inefficient precipitation.	Repeat the Hexane/Ether precipitation or use Polymer-Supported PPh3 (PS-PPh3) for the reaction.
No Reaction	"Dead" DIAD.	Check DIAD quality. It should be yellow. If colorless, it is hydrolyzed.

Part 6: References

• Mitsunobu, O. (1981). "The Use of Diethyl Azodicarboxylate and Triphenylphosphine in Synthesis and Transformation of Natural Products." Synthesis, 1981(1), 1-28.

• Swamy, K. C. K., et al. (2009). "Mitsunobu and Related Reactions: Advances and Applications." Chemical Reviews, 109(6), 2551–2651.

• Dodge, J. A., et al. (1996). "A General Procedure for Mitsunobu Inversion of Sterically Hindered Alcohols: Inversion of Menthol." Organic Syntheses, 73, 110.[3] (Basis for PNBA protocol).

• Dembinski, R. (2004). "Recent Advances in the Mitsunobu Reaction: Modified Reagents and the Search for Chromatography-Free Separation." European Journal of Organic Chemistry, 2004(13), 2763-2772.

Sources

• 1. organic-synthesis.com [organic-synthesis.com]
• 2. orgsyn.org [orgsyn.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Mitsunobu reaction - Wikipedia [en.wikipedia.org]
• 5. Triphenylphosphine Oxide Removal from Reactions: The Role of Solvent and Temperature - PMC [pmc.ncbi.nlm.nih.gov]

synthesis of Cinacalcet analogs using chiral trifluoromethyl propanol intermediates

Application Note: Enantioselective Synthesis of Cinacalcet Analogs via Chiral Trifluoromethyl Propanol Intermediates

Abstract & Strategic Overview

This Application Note details a robust protocol for the synthesis of chiral

-substituted Cinacalcet analogs , focusing on the generation and utilization of chiral trifluoromethyl-substituted propanol intermediates .

Cinacalcet (Sensipar®/Mimpara®), a calcimimetic agent acting on the calcium-sensing receptor (CaSR), relies on a specific spatial arrangement of its naphthyl and trifluoromethylphenyl moieties. While the commercial route typically employs reductive amination of an achiral aldehyde, the development of next-generation analogs (e.g., to improve metabolic stability or potency) requires the introduction of chirality within the propyl linker.

This guide provides a validated workflow for:

• Asymmetric Transfer Hydrogenation (ATH) of trifluoromethyl-substituted ketones to yield high-enantiopurity alcohol intermediates (

  ee).

• Stereospecific Coupling via sulfonate activation and nucleophilic displacement, avoiding the racemization risks associated with reductive amination of chiral ketones.

Retrosynthetic Analysis & Workflow

The strategy disconnects the target analog at the C-N bond. Unlike the standard Schiff base reduction, we utilize a chiral alcohol (the "propanol" fragment) derived from a ketone. This allows for the precise installation of stereocenters on the linker chain (e.g.,

- or -methyl/hydroxyl groups) relative to the -phenyl ring.

Target Molecule:

-substituted Cinacalcet Analog (Generic Structure)

Figure 1: Retrosynthetic logic prioritizing the stereoselective reduction of ketones to generate the chiral linker.

Module 1: Synthesis of Chiral Propanol Intermediate

The core challenge is generating the chiral alcohol with high enantiomeric excess (ee). We employ Asymmetric Transfer Hydrogenation (ATH) using a Ruthenium-Noyori type catalyst.[1][2] This method is superior to borane reduction for scale-up due to safety and atom economy.

Mechanism & Rationale

The reaction utilizes a Ru(II)-arene complex with a chiral diamine ligand (TsDPEN). The reaction proceeds via a metal-ligand bifunctional mechanism where the hydride is transferred from the metal and the proton from the amine ligand simultaneously, ensuring high face-selectivity.

Protocol A: Asymmetric Transfer Hydrogenation (ATH)

Target Intermediate: (S)-3-(3-(trifluoromethyl)phenyl)butan-1-ol (or related

-chiral alcohol).

Reagents:

• Substrate: 4-(3-(trifluoromethyl)phenyl)but-3-en-2-one (or saturated ketone variant).

• Catalyst: RuCl (1 mol%).

• Hydrogen Source: Formic acid / Triethylamine (5:2 azeotrope) or Sodium Formate in water/DCM.

• Solvent: Dichloromethane (DCM) or Methanol.

Step-by-Step Procedure:

• Catalyst Prep: In a glovebox or under Argon, weigh RuCl (1.0 mol% relative to substrate) into a Schlenk flask.

• Solvation: Dissolve the ketone substrate (1.0 equiv, e.g., 10 mmol) in degassed DCM (5 volumes). Add this solution to the catalyst.

• Initiation: Cool the mixture to 0°C. Add the HCOOH/Et3N complex (2.5 equiv) dropwise via syringe to control exotherm.

• Reaction: Stir at room temperature (20-25°C) for 12–24 hours. Monitor via HPLC (Chiralcel OD-H column) or GC.

  • Checkpoint: Conversion should be >98%; ee should be >95%.

• Quench: Dilute with water (10 vol). Separate organic layer. Wash aqueous layer with DCM (2 x 5 vol).

• Purification: Dry combined organics over

  , filter, and concentrate. Purify via flash chromatography (Hexanes/EtOAc gradient).

Data Summary: Catalyst Performance

Catalyst System	Solvent	Time (h)	Yield (%)	ee (%)
Ru-(S,S)-TsDPEN	DCM	14	96	97 (S)
Ru-(S,S)-TsDPEN	MeOH	8	92	91 (S)

| Ir-f-amphol | THF | 24 | 88 | 99 (S) |

Tech Note: For trifluoromethyl ketones, the electron-withdrawing effect of

enhances reactivity but can erode selectivity if the temperature is too high. Maintain .[3][4]

Module 2: Activation & Stereospecific Coupling

Direct Mitsunobu coupling of secondary amines with secondary alcohols is often low-yielding due to steric hindrance and

constraints. We utilize an Activation-Displacement strategy which proceeds with Walden Inversion .

• Starting Material: (S)-Chiral Alcohol (from Module 1).[5]

• Product: (R,R)-Cinacalcet Analog (assuming inversion of the alcohol center and retention of the amine center).

Protocol B: Mesylation & Nucleophilic Displacement

Step 1: Mesylation (Activation)

• Dissolve the chiral alcohol (1.0 equiv) in anhydrous DCM (10 vol) under

  .

• Cool to 0°C. Add Triethylamine (1.5 equiv).

• Add Methanesulfonyl chloride (MsCl) (1.2 equiv) dropwise.

• Stir at 0°C for 1 hour. Monitor by TLC (disappearance of alcohol).

• Workup: Wash with cold 1N HCl, then saturated

  . Dry ( ) and concentrate. Use immediately.

Step 2: Nucleophilic Displacement (

)

• Dissolve the crude mesylate (1.0 equiv) in Acetonitrile (ACN) or DMF (5 vol).

• Add (R)-1-(1-naphthyl)ethylamine (1.2 equiv).

• Add Potassium Carbonate (

  ) (2.0 equiv, anhydrous, finely ground).

• Heating: Heat to 60–80°C for 16–24 hours.

  • Mechanistic Insight: The reaction proceeds via

    , inverting the configuration at the mesylate carbon. If the alcohol was (S), the linker carbon becomes (R).

• Workup: Cool to RT. Filter off solids.[6][7] Concentrate solvent. Partition residue between EtOAc and Water.

• Salt Formation: Dissolve crude free base in MTBE. Add 4M HCl in Dioxane dropwise. The hydrochloride salt precipitates. Filter and dry.[6]

Figure 2: Activation and displacement workflow ensuring stereochemical control.

Safety & Handling (E-E-A-T)

• Trifluoromethyl Compounds: While the

  group on the phenyl ring is stable, precursors like trifluoroacetic anhydride or specific fluorinating agents (if making the ketone de novo) can be corrosive and generate HF. Always use glass-lined or PTFE equipment for fluorination steps.

• Ruthenium Catalysts: Handle under inert atmosphere to preserve activity. Recyclability is possible but fresh catalyst is recommended for GMP batches.

• Sulfonates: Mesylates are potential genotoxic impurities (PGIs). Ensure complete consumption in the displacement step or validate removal during salt crystallization.

References

• Asymmetric Transfer Hydrogenation of Trifluoromethyl Ketones

  • Touge, T., Hakamata, T., Nara, H., & Kayaki, Y. (2011). Efficient Asymmetric Transfer Hydrogenation of Ketones Catalyzed by Ru-TsDPEN Complexes. Organic & Biomolecular Chemistry.[2][3][6][8][9]

• Cinacalcet Synthesis & Structure

  • Ganesh, M., et al. (2022). Enantioselective synthesis of hyperparathyroidism agent Cinacalcet hydrochloride.[7] Indian Journal of Chemistry.

• Mitsunobu & Displacement Protocols

  • Swamy, K. C. K., et al. (2009). Mitsunobu and Related Reactions: Advances and Applications.[8] Chemical Reviews.

• Safety in Fluorination

  • Pestza, K. (2014). Working with Hazardous Chemicals: Fluorination Safety. Organic Syntheses.[3][6][8][9][10]

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. kanto.co.jp [kanto.co.jp]
• 3. Mitsunobu reaction: assembling C–N bonds in chiral traditional Chinese medicine - PMC [pmc.ncbi.nlm.nih.gov]
• 4. atlanchimpharma.com [atlanchimpharma.com]
• 5. op.niscpr.res.in [op.niscpr.res.in]
• 6. beilstein-journals.org [beilstein-journals.org]
• 7. A novel asymmetric synthesis of cinacalcet hydrochloride - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Mitsunobu Reaction [organic-chemistry.org]
• 9. researchgate.net [researchgate.net]
• 10. orgsyn.org [orgsyn.org]

Technical Notes & Optimization

Technical Support Center: Preserving Stereochemical Integrity of (R)-1-(4-trifluoromethylphenyl)-1-propanol

From the desk of a Senior Application Scientist:

Welcome to the technical support guide for (R)-1-(4-trifluoromethylphenyl)-1-propanol. This molecule is a valuable chiral building block in pharmaceutical and materials science. Its biological activity is often contingent on its absolute stereochemistry, making the preservation of its enantiomeric purity a paramount concern during synthesis and purification.

This guide provides in-depth, field-proven answers to common questions and troubleshooting scenarios encountered during the experimental workup of this specific chiral alcohol. Our goal is to equip you with the knowledge to prevent racemization and ensure the stereochemical integrity of your final product.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What is racemization and why is it a critical issue for (R)-1-(4-trifluoromethylphenyl)-1-propanol?

Racemization is the conversion of an enantiomerically pure or enriched substance into a mixture containing equal amounts of both enantiomers (a racemate). For pharmaceutical applications, one enantiomer of a drug is often responsible for the desired therapeutic effect, while the other may be inactive or even cause harmful side effects. Therefore, maintaining the highest possible enantiomeric excess (e.e.) of (R)-1-(4-trifluoromethylphenyl)-1-propanol is critical for its efficacy and safety in drug development pipelines.[1]

The structure of this molecule—a secondary benzylic alcohol—makes it susceptible to racemization under certain conditions, particularly those often encountered during standard reaction workups.

Q2: What is the primary mechanism driving the racemization of this alcohol during workup?

The primary pathway for racemization is a Brønsted acid-catalyzed SN1-type mechanism involving a planar carbocation intermediate.[2]

Here's the step-by-step process:

• Protonation: In the presence of an acid (H+), the hydroxyl (-OH) group of the alcohol is protonated to form a good leaving group, water (-OH2+).

• Carbocation Formation: The C-O bond cleaves, and the water molecule departs, generating a planar, achiral benzylic carbocation. This carbocation is stabilized by resonance with the aromatic ring.

• Nucleophilic Attack: A nucleophile, typically water present during the workup, can attack the planar carbocation from either face with equal probability. Attack from one side regenerates the (R)-enantiomer, while attack from the opposite side forms the undesired (S)-enantiomer.

It is noteworthy that the strong electron-withdrawing trifluoromethyl (-CF3) group at the para-position destabilizes the positive charge on the benzylic carbon. This electronic effect makes (R)-1-(4-trifluoromethylphenyl)-1-propanol less prone to racemization than benzylic alcohols with electron-donating groups.[2] However, the risk is not eliminated and becomes significant under harsh acidic conditions or at elevated temperatures.[2]

Caption: Troubleshooting workflow for loss of enantiomeric excess.

Q4: Can you provide a validated, step-by-step protocol for a non-racemizing workup?

This protocol is designed to neutralize acidic catalysts and extract the product while minimizing the risk of racemization. It assumes the reaction was carried out in a common organic solvent like THF, Et2O, or CH2Cl2.

Protocol: Stereopreserving Workup

• Cooling: Before quenching, cool the reaction vessel to 0°C using an ice-water bath. Maintaining a low temperature is crucial throughout the entire process.

• Quenching: Slowly and carefully add saturated aqueous sodium bicarbonate (NaHCO3) solution to the reaction mixture with vigorous stirring until gas evolution ceases. This neutralizes any remaining acid catalyst.

• Phase Separation: Transfer the mixture to a separatory funnel. If the reaction solvent is water-miscible (like THF), add a water-immiscible extraction solvent such as ethyl acetate or methyl tert-butyl ether (MTBE). Allow the layers to separate.

• Extraction: Drain the aqueous layer. Wash the organic layer sequentially with:

  • Saturated aqueous NaHCO3 (1x)

  • Brine (saturated aqueous NaCl) (1x) The brine wash helps to break emulsions and remove bulk water from the organic phase.

• Drying: Drain the washed organic layer into an Erlenmeyer flask and dry it over anhydrous magnesium sulfate (MgSO4) or sodium sulfate (Na2SO4). Swirl and let it stand for 5-10 minutes.

• Filtration & Concentration: Filter the drying agent and concentrate the organic solvent under reduced pressure (rotary evaporation). Crucially, ensure the water bath temperature for evaporation does not exceed 30-35°C.

Control Experiment: To validate this procedure in your specific context, take a small sample of your crude reaction mixture (before workup), remove the solvent, and analyze its e.e. by chiral HPLC. Compare this value to the e.e. of the final product obtained after following the protocol above. The values should be identical within the error of the measurement.

Q5: How do I select the appropriate quenching and washing agents?

The goal is to neutralize acid without introducing conditions that could cause other problems. A mild base is the ideal choice.

Agent	pH Range	Suitability & Comments
Saturated aq. NaHCO₃	~8.3	Highly Recommended. Effectively neutralizes strong and moderate acids. Low basicity minimizes risk of base-catalyzed side reactions.
Saturated aq. NH₄Cl	~4.6-6.0	AVOID. This solution is acidic and will strongly promote racemization. It is used to quench reactions involving strong bases (e.g., organolithiums) but is inappropriate here.
Water (H₂O)	~7.0	Use with Caution. While neutral, it may not have sufficient buffering capacity to neutralize a significant amount of acid, leading to a localized acidic micro-environment.
Dilute aq. K₂CO₃ or NaOH	>10	Not Recommended. Strong bases can promote other side reactions, such as elimination or deprotonation, depending on the substrate and other functional groups present.

For this specific alcohol, saturated aqueous sodium bicarbonate is the optimal choice for both quenching and washing. [1]

References

• The Journal of Organic Chemistry . Arylboronic Acid-Catalyzed Racemization of Secondary and Tertiary Alcohols. [Link]

• MDPI . Progress on the Stereoselective Synthesis of Chiral Molecules Based on Metal-Catalyzed Dynamic Kinetic Resolution of Alcohols with Lipases. [Link]

• ResearchGate . Benzyl Alcohol and Racemization. [Link]

• Organic Chemistry Portal . Synthesis of benzyl alcohols. [Link]

• Semantic Scholar . Mechanism of racemization of chiral alcohols mediated by 16-electron ruthenium complexes. [Link]

• University of Calgary . Asymmetric Synthesis. [Link]

• PubMed . Resolution of racemic sterically hindered secondary alcohols via enzymatic alcoholysis of their esters. The first enzymatic preparation of optically pure 2,2,2-trifluoro-1-(9-anthryl)ethanols. [Link]

• AAPPTEC . Aggregation, Racemization and Side Reactions in Peptide Synthesis. [Link]

• University of York . Introduction to Asymmetric Synthesis. [Link]

• ResearchGate . Racemization of enantiopure secondary alcohols by Thermoanaerobacter ethanolicus secondary alcohol dehydrogenase. [Link]

• University of Liverpool . Asymmetric Guerbet Reaction to Access Chiral Alcohols. [Link]

• CCS Chemistry . Asymmetric Amination of Primary Alcohols via Dynamic Kinetic Resolution: Enantioconvergent Access to Chiral Benzomorpholines. [Link]

• PubMed . Effect of pH on the liver alcohol dehydrogenase reaction. [Link]

• PubMed . Effects of pH, temperature, and sucrose on benzyl alcohol-induced aggregation of recombinant human granulocyte colony stimulating factor. [Link]

• ResearchGate . Influence of pH on the activity of benzyl alcohol hydrogenolysis a TOF.... [Link]

• Chem-Impex . 3-[3-(Trifluoromethyl)phenyl]-1-propanol. [Link]

• RSC Publishing . Racemization of enantiopure secondary alcohols by Thermoanaerobacter ethanolicus secondary alcohol dehydrogenase. [Link]

• MDPI . Influence of pH on the Formation of Benzyl Ester Bonds Between Dehydrogenation Polymers and Konjac Glucomannan. [Link]

• RSC Publishing . Continuous flow oxidation of benzylic and aliphatic alcohols using bleach: process improvement by precise pH adjustment in flow with CO2. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]

Technical Support Center: Enantioselective Hydrogenation of CF3-Acetophenones

Status: Operational Ticket ID: OPT-CF3-YIELD-001 Assigned Specialist: Senior Application Scientist, Catalysis Division Subject: Optimization of Yield & Enantioselectivity for Trifluoromethyl Ketones[1]

Executive Summary & Triage

Welcome to the Technical Support Center. You are likely facing difficulties hydrogenating trifluoromethyl (

) acetophenones due to their unique electronic and steric anomalies. Unlike standard acetophenones, the group creates a "Hydrate Trap" and alters the electronic bias of the carbonyl, often leading to stalled conversion or poor enantiomeric excess (ee).

Immediate Triage Checklist (The "Is it Plugged In?" Phase):

• Is your substrate a liquid or solid? If liquid, have you checked water content? (See The Hydrate Trap).

• Which Hydrogen source? Isopropanol (ATH) vs.

  Gas (AH).

• Catalyst Loading: Are you below 0.5 mol%? (CF3 substrates often require higher loading due to product inhibition).

The Core Challenge: The "Hydrate Trap"

Issue: "My reaction stalls at 20-50% conversion despite fresh catalyst." Diagnosis: You are likely attempting to hydrogenate a gem-diol, not a ketone.

The strong electron-withdrawing nature of the

group destabilizes the carbonyl and stabilizes the hydrate form in the presence of trace moisture. Standard acetophenone has a hydration constant , whereas trifluoroacetophenone can have depending on the solvent.

The Mechanism of Failure: Catalysts (especially Ru-Noyori types) require a discrete

bond to coordinate. They cannot reduce the gem-diol. If your solvent or substrate is "wet," the active ketone concentration is negligible.

Visualization: The Hydrate Inhibition Loop

Figure 1: The Hydrate Trap.[2][3][4][5][6][7] High electron deficiency of the CF3 group shifts equilibrium toward the inactive hydrate in the presence of water, effectively sequestering the substrate.

Corrective Action:

• Dry the Substrate: Dissolve the ketone in toluene, reflux with a Dean-Stark trap or dry over activated 4Å molecular sieves for 12 hours prior to reaction.

• Switch Solvents: Avoid technical grade alcohols. Use anhydrous MeOH or IPA.

Catalyst Selection & Protocol Optimization

A. Asymmetric Transfer Hydrogenation (ATH)

Best for: Lab scale (<10g), safety (no high-pressure gas). Standard Catalyst: RuCl(p-cymene)[(S,S)-TsDPEN] (Noyori-Ikariya type).[5]

Variable	Recommendation	Technical Rationale
H-Source	Formic Acid / TEA (5:2 azeotrope)	Isopropanol reduction is reversible. Since CF3-alcohols are acidic, they can undergo reverse oxidation easily. Formic acid drives the reaction irreversibly (release of ).[7]
Solvent	DCM or DMF (if using Formate)	Avoids competitive inhibition by alcoholic solvents.
Temperature	30°C - 40°C	Higher than standard acetophenones. The group creates a "stiff" electronic environment requiring more energy for the hydride transfer transition state.
Base	Low concentration	High base loads can trigger haloform-type cleavage of the group.

B. Asymmetric Hydrogenation (AH)

Best for: Scale-up (>10g), highest atom economy. Standard Catalyst: RuCl2(diphosphine)(diamine) or Ir-f-Amphol.

Protocol Adjustment: Unlike standard ketones,

ketones are prone to product inhibition . The resulting fluoro-alkoxide binds tightly to the metal center, preventing turnover.

• Solution: Use Acidic Additives (e.g.,

  ) if using Iridium catalysts. This facilitates the protonolysis of the metal-alkoxide bond, releasing the product.

Troubleshooting Guide (Symptom -> Solution)

Scenario A: "Yield is good (>90%), but ee is poor (<50%)."

Root Cause 1: Background Reaction. The

carbonyl is so electrophilic that it may be reduced non-enantioselectively by the solvent or impurities, bypassing the chiral catalyst.

• Fix: Lower the temperature to 0°C and increase catalyst loading. The catalyzed rate (

  ) usually has a lower activation energy than the background rate ( ).

Root Cause 2: Wrong Ligand Electronics. Standard TsDPEN might not offer the right steric "pocket" for the bulky

.

• Fix: Switch to FsDPEN (Pentafluorophenyl-sulfonyl) or MsDPEN (Mesyl). The electronic matching between the ligand sulfonyl group and the substrate is critical for the CH/

  interaction in the transition state.

Scenario B: "Reaction turns black/brown and stops."

Root Cause: Catalyst Decomposition via Defluorination. Under basic conditions, the

group can decompose, releasing fluoride ions ( ) which poison the catalyst.

• Fix: Switch to a "Base-Free" hydrogenation method using pre-formed hydride catalysts (e.g., RuH(TsDPEN)(cymene)) or strictly control base equivalents (keep Base:Catalyst ratio < 2:1).

Workflow Visualization: Optimization Logic

Figure 2: Decision Matrix for optimizing CF3-Acetophenone Hydrogenation. Follow the path based on your specific failure mode.

Standard Operating Procedures (SOPs)

Protocol 1: Ru-Catalyzed Transfer Hydrogenation (Lab Scale)

Target: 1.0 mmol 2,2,2-trifluoroacetophenone.

• Preparation: In a glovebox or under Ar, charge a vial with RuCl(p-cymene)[(S,S)-TsDPEN] (6.4 mg, 1 mol%).

• Solvent: Add 2.0 mL of anhydrous DMF (DMF suppresses hydrate formation better than IPA).

• H-Source: Add HCOOH/Et3N (5:2 azeotrope) (0.5 mL, excess).

• Reaction: Stir at 30°C for 12-24 hours. Monitor by 19F-NMR (shift from -72 ppm ketone to -78 ppm alcohol).

• Workup: Quench with water, extract with ether. Wash thoroughly with water to remove DMF.

  • Note: Avoid rotary evaporation at high heat (>40°C) as CF3-alcohols are volatile.

Protocol 2: Ir-Catalyzed Hydrogenation (High Performance)

Reference: Based on Zhang/Hou methodologies.

• Catalyst: Use Ir(f-amphol) complex (0.1 mol%).

• Solvent: Methanol (anhydrous).

• Additive: Add 10 mol% Benzoic Acid.

• Pressure: 20-30 bar

  .

• Time: 12h at Room Temperature.

  • Why this works: The f-amphol ligand is electron-deficient, matching the substrate, and the acid additive prevents the product from poisoning the Iridium center.

References

• Noyori, R., & Hashiguchi, S. (1997). Asymmetric Transfer Hydrogenation Catalyzed by Chiral Ruthenium Complexes.[8][9][10][11][12] Accounts of Chemical Research, 30(2), 97–102. Link

• Fujii, A., Hashiguchi, S., Uematsu, N., Ikariya, T., & Noyori, R. (1996). Ruthenium(II)-Catalyzed Asymmetric Transfer Hydrogenation of Ketones Using a Formic Acid−Triethylamine Mixture.[7] Journal of the American Chemical Society, 118(10), 2521–2522. Link

• Touge, T., Hakamata, T., Nara, H., & Kayaki, Y. (2011). Efficient Access to Chiral Trifluoromethyl Carbinols via Ruthenium-Catalyzed Asymmetric Transfer Hydrogenation.[12] Organic Letters, 13, 15726-15738. (See also J. Org.[11][12] Chem. 2023 for Rh variants).[12] Link

• Xie, C., Guo, Q., Wu, X., Ye, W., & Hou, G. (2023).[12] Efficient Rh-Catalyzed Chemo- and Enantioselective Hydrogenation of 2-CF3-Chromen/Thiochromen-4-ones.[12] The Journal of Organic Chemistry, 88, 15726-15738.[12] Link

• Zhu, T.-Z., Shao, P.-L., & Zhang, X. (2021).[13] Asymmetric Hydrogenation of Trifluoromethyl Ketones: Application in the Synthesis of Odanacatib and LX-1031. Organic Chemistry Frontiers. Link

Sources

• 1. pubs.chemsoc.org.cn [pubs.chemsoc.org.cn]
• 2. Asymmetric hydrogenation of ketones: Tactics to achieve high reactivity, enantioselectivity, and wide scope - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. kanto.co.jp [kanto.co.jp]
• 8. scilit.com [scilit.com]
• 9. Ruthenacycles and Iridacycles as Transfer Hydrogenation Catalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Electrochemically Promoted Asymmetric Transfer Hydrogenation of 2,2,2-Trifluoroacetophenone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Efficient Rh-Catalyzed Chemo- and Enantioselective Hydrogenation of 2-CF3-Chromen/Thiochromen-4-ones [organic-chemistry.org]
• 13. researchgate.net [researchgate.net]

solubility issues of trifluoromethylated alcohols in aqueous buffers

Technical Support Center: Fluorinated Scaffolds Division Subject: Troubleshooting Solubility & Aggregation of Trifluoromethylated Alcohols in Aqueous Media Ticket ID: F3-SOL-992 Status: Open for Resolution

Part 1: The Core Directive (The "Fluorine Paradox")

User Advisory: You are likely encountering a phenomenon known in medicinal chemistry as the "Fluorine Paradox." You have introduced a trifluoromethyl (

) group to improve metabolic stability or binding affinity, expecting the polar nature of the C-F bond to maintain solubility. Instead, your compound is crashing out of solution or generating erratic bioassay data.

The Root Cause: The

group acts as a "polar hydrophobe." While the C-F bond has a strong dipole, the fluorine atom is a poor hydrogen bond acceptor due to its tightly held lone pairs. Furthermore, the group has a volume roughly equivalent to an isopropyl group but significantly higher lipophilicity ( for vs. for ).

Critically, the strong electron-withdrawing nature of the

group drastically lowers the of the adjacent alcohol. This creates a pH-dependent solubility cliff that most standard protocols fail to account for.

Part 2: Knowledge Base & Diagnostics

The Cliff: A Critical Data Table

Most researchers assume alcohols are neutral (

). Trifluoromethylation shatters this assumption. If your buffer pH is near your compound's , you are in a transition zone where solubility is unpredictable.

Compound Class	Structure	Approx.[1][2][3][4][5][6][7][8][9]	State at pH 7.4	Solubility Risk
Ethanol (Reference)		~16.0	Neutral	Low
2,2,2-Trifluoroethanol		~12.5	Neutral	Moderate (Hydrophobic effect)
Hexafluoroisopropanol (HFIP)		~9.3	Mixed (Neutral/Anionic)	High (Ionization boundary)
Perfluorinated tert-alcohols		~5.4	Anionic	Low (Soluble as anion, but lipophilic)

Technical Insight: For bis-trifluoromethyl alcohols (like HFIP derivatives), the

is close to physiological pH. Small shifts in buffer pH or temperature can toggle the molecule between a soluble anion and an insoluble neutral species.

Part 3: Troubleshooting Guides (Q&A Format)

Issue #1: "My compound precipitates immediately upon dilution from DMSO into PBS."

Diagnosis: You are experiencing the "Solvent Shock" phenomenon. The rapid change in dielectric constant from DMSO (

) to Water ( ) forces the hydrophobic domains to cluster before they can be solvated.

Corrective Protocol (The "Intermediate Step" Method): Do not dilute 1000x directly. Use a stepping stone approach.

• Stock: 10 mM in 100% DMSO.

• Intermediate: Dilute to 1 mM in a 50:50 DMSO:Water mix. Allow to equilibrate for 15 minutes. The high DMSO content prevents crashing, while the water forces the formation of a hydration shell.

• Final: Dilute the Intermediate 10x into your assay buffer.

Issue #2: "My IC50 curves are steep and non-reproducible (Hill slope > 2.0)."

Diagnosis: Your compound is likely forming Colloidal Aggregates .[5] Fluorinated compounds are notorious for forming promiscuous colloidal particles that sequester enzymes, leading to false positives. This is not "precipitation" (visible solid) but "aggregation" (sub-micron particles).

Validation Test (The Detergent Challenge): Re-run your assay with 0.01% Triton X-100 or Tween-80 .

• Result A: Activity remains

  True inhibitor.

• Result B: Activity disappears

  False positive (Colloidal aggregator).

Issue #3: "The pH of my buffer drops when I add the compound."

Diagnosis: Proton Release. Unlike regular alcohols, your trifluoromethylated alcohol is acidic.[2][10][11] If you are working at high concentrations (>100 µM) in a weak buffer (e.g., 10 mM PBS), the dissociation of the proton (

) will acidify the medium.

Solution: Increase the buffering capacity. Switch to 50-100 mM HEPES or Tris (pH 7.5). Avoid phosphate buffers if using calcium/magnesium, as fluorinated anions can sometimes bridge cations and precipitate.

Part 4: Visualizing the Workflow

Diagram 1: The Solubility Decision Tree

Use this logic flow to determine the correct solubilization strategy for your specific fluorinated alcohol.

Caption: Figure 1. Decision matrix for troubleshooting insolubility. Note the critical divergence based on pKa proximity.

Diagram 2: The Mechanism of Colloidal Aggregation

Understanding why fluorinated compounds kill assays.

Caption: Figure 2. Pathway of colloidal aggregation.[5][7] Fluorinated domains segregate from water, forming particles that non-specifically adsorb proteins.

Part 5: Optimized Experimental Protocol

Protocol: The "Gradient Solubilization" Method Use this for

-alcohols with calculated LogP > 3.0.

Materials:

• Compound Stock (solid)

• Anhydrous DMSO (fresh)

• PEG-400 (Polyethylene glycol)

• PBS (pH 7.4) or HEPES (pH 7.5)

Step-by-Step:

• Primary Solubilization: Dissolve solid compound in 100% DMSO to reach 20 mM . Vortex vigorously.

  • QC Check: Ensure no visible particulates. If cloudy, sonicate for 30s.

• Cosolvent Buffering: Prepare a "Transition Buffer" consisting of 40% PEG-400 in water.

• First Dilution (1:10): Add 10 µL of DMSO Stock to 90 µL of Transition Buffer .

  • Result: 2 mM compound in 10% DMSO / 36% PEG-400.

  • Why: PEG-400 acts as an amphiphilic bridge, stabilizing the fluorinated surface area.

• Final Dilution (1:100): Add the First Dilution into your final assay buffer (e.g., PBS).

  • Final Conc: 20 µM.

  • Final Solvent: 0.1% DMSO / 0.36% PEG-400.

• Centrifugation Check: Spin the final solution at 10,000 x g for 5 minutes. Measure concentration of the supernatant vs. un-spun sample (via UV/HPLC) to confirm no loss to precipitation.

References

• Muller, N. (1986). "When is a trifluoromethyl group more lipophilic than a methyl group? Partition coefficients and selected chemical shifts of aliphatic alcohols and trifluoroalcohols." Journal of Pharmaceutical Sciences, 75(10), 987-991. Link

• O'Donnell, H. R., et al. (2020). "Colloidal Aggregators are Common Hits in Drug Repurposing Screens for SARS-CoV-2."[5] Journal of Medicinal Chemistry. Link

• Meanwell, N. A. (2018). "Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design." Journal of Medicinal Chemistry, 61(14), 5822–5880. Link

• Sella, A. (2014). "Hexafluoroisopropanol."[12][1][4][6] Chemistry World. Link

• Owen, S. C., et al. (2012). "Colloidal Aggregation: From Screening Nuisance to Formulation Nuance." Journal of Drug Targeting. Link

Sources

• 1. web.pkusz.edu.cn [web.pkusz.edu.cn]
• 2. 2,2,2-Trifluoroethanol - Wikipedia [en.wikipedia.org]
• 3. m.youtube.com [m.youtube.com]
• 4. chembk.com [chembk.com]
• 5. escholarship.org [escholarship.org]
• 6. Hexafluoro-2-propanol - Wikipedia [en.wikipedia.org]
• 7. Colloidal aggregation: from screening nuisance to formulation nuance - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Revealing the Mechanism of Alcohol Side Product Formation in Crown Ether-Mediated Nucleophilic Fluorination Using Acetonitrile as Solvent - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Which of the following alcohols is expected to have a lowest` pK_a` value ? [allen.in]
• 11. grokipedia.com [grokipedia.com]
• 12. organicintermediate.com [organicintermediate.com]

purification of (R)-1-(4-trifluoromethylphenyl)-1-propanol from racemic mixtures

Executive Summary & Strategy

You are attempting to isolate (R)-1-(4-trifluoromethylphenyl)-1-propanol (hereafter (R)-1 ) from a racemic mixture. This is a secondary benzylic alcohol with a strong electron-withdrawing trifluoromethyl group at the para position.

The Challenge: Direct crystallization is rarely effective for this specific liquid/low-melting solid alcohol without derivatization. The Solution: The most robust, scalable, and self-validating method is Enzymatic Kinetic Resolution (EKR) using Candida antarctica Lipase B (CAL-B).

Mechanistic Insight: CAL-B follows Kazlauskas’ Rule for secondary alcohols. It preferentially catalyzes the acylation of the (R)-enantiomer .

• Result of Reaction: The (R)-enantiomer becomes an ester (e.g., acetate). The (S)-enantiomer remains an alcohol.

• Purification Path: To get your target (R)-1 , you must separate the (R)-ester from the (S)-alcohol and then chemically hydrolyze the ester back to the alcohol.

Diagnostic Decision Matrix

Before starting, determine your workflow based on your starting material and equipment availability.

Figure 1: Strategic workflow for isolating the (R)-enantiomer via Kinetic Resolution.

Experimental Protocols

Protocol A: Enzymatic Kinetic Resolution (The Separation)

Objective: Convert (R)-alcohol to (R)-acetate using CAL-B, leaving (S)-alcohol unreacted.

Materials:

• Enzyme: Novozym 435 (Immobilized CAL-B).[1] Why? It is robust, reusable, and highly stereoselective for benzylic alcohols.

• Acyl Donor: Vinyl Acetate.[2] Why? The reaction produces acetaldehyde (volatile tautomer), making the reaction irreversible and pushing equilibrium forward.

• Solvent: MTBE (Methyl tert-butyl ether) or Hexane. Why? Hydrophobic solvents preserve the enzyme's "lid" structure in the open (active) conformation.

Step-by-Step:

• Dissolution: Dissolve 5.0 g of racemic 1 in 50 mL of MTBE (0.1 g/mL).

• Acyl Donor: Add 5 equivalents of Vinyl Acetate.

• Catalysis: Add 100 mg of Novozym 435 (2% w/w relative to substrate).

• Incubation: Stir at 30°C at 200 rpm.

  • Critical Check: Do not overheat. >50°C can degrade stereoselectivity.

• Monitoring: Monitor via Chiral HPLC (see Protocol C) every 2 hours.

  • Stop Point: Stop the reaction when conversion reaches 50% .

  • Self-Validating Logic: If conversion >50%, the optical purity of the remaining (S)-alcohol increases, but the optical purity of your target (R)-ester decreases due to the "slow" reaction of the wrong enantiomer. Ideally, stop at 45-48% conversion to ensure the (R)-ester is >99% ee.

• Workup: Filter off the enzyme (save for reuse). Evaporate solvent.[3][4]

• Separation: Purify via flash column chromatography (Silica gel).

  • Mobile Phase: Hexane/Ethyl Acetate (90:10).

  • Order of Elution: The (R)-Acetate (less polar) elutes first. The (S)-Alcohol (more polar) elutes second.

  • Collect the first fraction ((R)-Acetate).

Protocol B: Chemical Hydrolysis (The Recovery)

Objective: Convert purified (R)-acetate back to (R)-alcohol.

Step-by-Step:

• Dissolve the (R)-acetate in Methanol (10 mL/g).

• Add 2 equivalents of NaOH (1M aqueous solution).

• Stir at room temperature for 1 hour (TLC check: disappearance of ester spot).

• Neutralize with 1M HCl.

• Extract with Ethyl Acetate, dry over MgSO4, and concentrate.

• Result: Pure (R)-1-(4-trifluoromethylphenyl)-1-propanol .

Protocol C: Quality Control (Chiral HPLC)

Objective: Verify Enantiomeric Excess (ee).[3][5][6][7][8]

Parameter	Condition
Column	Chiralcel OD-H or Chiralpak AD-H (Daicel)
Mobile Phase	Hexane : Isopropanol (95 : 5)
Flow Rate	0.5 - 1.0 mL/min
Detection	UV @ 254 nm (Aromatic absorption)
Temperature	25°C
Expected Order	Typically (S) elutes before (R) on OD-H (Verify with racemate)

Troubleshooting & FAQs

Q1: The reaction is stalling at 30% conversion. What is wrong?

• Diagnosis: The enzyme might be water-starved or inhibited by the acetaldehyde byproduct (though unlikely in open vessels).

• Fix:

  • Ensure the solvent is not anhydrously dry. Lipases need a monolayer of water to function. Add water at 0.01% (v/v) or equilibrate the enzyme in a humidity chamber before use.

  • Add molecular sieves to scavenge potential inhibiting byproducts, though usually not necessary with vinyl acetate.

Q2: My (R)-Ester has low ee (<90%) even at 40% conversion.

• Diagnosis: The "E-value" (Enantiomeric Ratio) is low, likely due to the electronic effects of the -CF3 group affecting the enzyme's binding pocket.

• Fix: Lower the temperature to 4°C. Reaction rate will drop significantly, but enantioselectivity (E) generally increases at lower temperatures (Thermodynamic control).

Q3: Can I use the remaining (S)-alcohol?

• Yes. You can perform a Mitsunobu inversion on the (S)-alcohol to invert the stereocenter to (R).

  • Reagents: Triphenylphosphine (PPh3), DIAD, and Benzoic acid.

  • Result: (S)-Alcohol

    (R)-Benzoate.

  • Hydrolysis:[9] (R)-Benzoate

    (R)-Alcohol.

  • Benefit: This allows you to utilize 100% of the racemic starting material to get the (R)-product.

Q4: How do I calculate the E-value to see if my process is efficient? Use this self-validating formula using data from your HPLC:

• Where

  = conversion (0 to 1) and = enantiomeric excess of the substrate.

• Target: An E-value > 100 is excellent. If E < 20, the separation will be poor.

References

• Ghanem, A. (2007). Trends in Lipase-Catalyzed Asymmetric Access to Enantiomerically Pure/Enriched Activated 1-Arylalkanols. Tetrahedron: Asymmetry, 18(12), 1363–1393. Link

  • Context: Comprehensive review establishing CAL-B as the standard for 1-arylalkanol resolution.

• Kazlauskas, R. J., et al. (1991). A Rule to Predict Which Enantiomer of a Secondary Alcohol Reacts Faster in Reactions Catalyzed by Cholesterol Esterase, Lipase from Pseudomonas cepacia, and Lipase from Candida rugosa. The Journal of Organic Chemistry, 56(8), 2656–2665. Link

  • Context: The foundational paper defining the empirical rule for lipase stereoselectivity.

• Breuer, M., et al. (2004). Industrial Methods for the Production of Optically Active Intermediates. Angewandte Chemie International Edition, 43(7), 788–824. Link

  • Context: Validates the industrial scalability of lipase resolution over chiral HPLC.

• Daicel Chiral Technologies. (n.d.). Chiral Selector Application Guide.Link

  • Context: Reference for column selection (OD-H/AD-H) for benzylic alcohols.

Sources

• 1. All Florida Biodiesel, Inc. Equipment Is Compatible With Enzyme Transesterification [floridabiodieselinc.com]
• 2. repository.ubn.ru.nl [repository.ubn.ru.nl]
• 3. researchgate.net [researchgate.net]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. Effective asymmetric preparation of (R)-1-[3-(trifluoromethyl)phenyl]ethanol with recombinant E. coli whole cells in an aqueous Tween-20/natural deep eutectic solvent solution - PMC [pmc.ncbi.nlm.nih.gov]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. (PDF) Kinetic and chemical resolution of different 1-phenyl-2-propanol derivatives [academia.edu]
• 8. Kinetic resolution of racemic 1-phenyl 1-propanol by lipase catalyzed enantioselective esterification reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. almacgroup.com [almacgroup.com]

Technical Support Center: Functionalization of para-Trifluoromethyl Benzyl Alcohols

Ticket ID: #CF3-BnOH-404 Status: Open Priority: High Subject: Overcoming Reactivity Barriers (Steric & Electronic) in p-CF

Benzyl Alcohol Transformations[1][2]

User Issue Summary

"I am trying to functionalize para-trifluoromethyl benzyl alcohol (substitution/coupling), but the reaction is stalling or giving negligible yields. I suspect steric hindrance is preventing the nucleophile from attacking. How do I overcome this?"

Phase 1: Diagnostic & Root Cause Analysis

System Alert: Before applying steric fixes, we must validate the diagnosis.

While "steric hindrance" is a common blame for stalled reactions, para-trifluoromethyl (

-CF ) benzyl alcohols present a false steric positive . The CF group is remote from the reaction center (the benzylic carbon).

The true culprit is usually Electronic Deactivation masquerading as steric hindrance.

• The Electronic Wall: The CF

  group is a powerful electron-withdrawing group (EWG). It destabilizes the benzylic carbocation intermediate required for S 1 pathways.[3]

• The Nucleophilicity Drop: It reduces the Lewis basicity of the hydroxyl oxygen, making it harder to coordinate with mild Lewis acids.

• The "True" Steric Scenario: Steric hindrance only becomes the primary factor if you are attempting to couple the alcohol with an exceptionally bulky partner (e.g., trityl groups, tertiary amines) or using a ligand-heavy catalyst that cannot access the binding pocket.

Decision Logic: Use the diagram below to confirm your bottleneck.

Figure 1: Diagnostic flowchart to distinguish between steric obstruction and electronic deactivation in p-CF

systems.

Phase 2: Troubleshooting Guides

Scenario A: The "Electronic" Block (Most Common)

Symptoms: Standard Friedel-Crafts or etherification conditions (e.g., mild acid, DCM) yield <10% product.

The Fix: The HFIP "Super-Solvent" Strategy Standard solvents (DCM, THF) cannot stabilize the highly unstable cation generated by a

-CF benzyl alcohol. You must use 1,1,1,3,3,3-Hexafluoro-2-propanol (HFIP) .[4]

• Mechanism: HFIP forms a hydrogen-bond network that activates the hydroxyl leaving group without requiring harsh superacids that might decompose the substrate. It effectively lowers the activation energy, mimicking a "steric pocket" that excludes water but binds the alcohol.

• Protocol Adjustment:

  • Solvent: Switch to neat HFIP or a 4:1 mixture of DCM:HFIP.

  • Catalyst: Use Bi(OTf)

    (1–5 mol%) or B(C F ) .

Scenario B: True Steric Hindrance (Bulky Partners)

Symptoms: Reaction works with methanol but fails with t-butanol or hindered phenols.

The Fix: The "Flattening" Strategy (S

1 Force) To overcome steric clash between a bulky nucleophile and the substrate, you must force the reaction through a planar carbocation intermediate (S 1). This removes the tetrahedral geometry constraint of the transition state.

• The Challenge:

  -CF fights S 1 formation.

• The Solution: Use a Leaving Group Accelerator . Convert the -OH to a Trichloroacetimidate (TCAI) or use a specific oxophilic activator like XtalFluor-E.

Phase 3: Experimental Protocols

Protocol 1: HFIP-Mediated Direct Substitution (The "Magic Bullet")

Best for: Friedel-Crafts alkylation, Etherification with weak nucleophiles.

Reagents:

• Substrate:

  -CF Benzyl Alcohol (1.0 equiv)

• Nucleophile: Arene, Allylsilane, or Alcohol (1.2–2.0 equiv)

• Catalyst: Bi(OTf)

  (Bismuth Triflate) [1 mol%] or TfOH (Triflic Acid) [5 mol%]

• Solvent: HFIP (0.2 M concentration)

Step-by-Step:

• Charge: In a screw-cap vial, add Bi(OTf)

  (1 mol%).

• Dissolve: Add the nucleophile and the benzyl alcohol in HFIP (do not use dry HFIP; trace water is tolerated, but commercial grade is usually fine).

• React: Stir at 40–50 °C . (Note:

  -CF substrates often require mild heating compared to electron-rich alcohols which react at RT).

• Monitor: Check TLC/LCMS after 1 hour. The reaction is usually fast in HFIP.

• Quench: Dilute with NaHCO

  (aq) and extract with DCM.

Why this works: The HFIP/Bi(OTf)

system is one of the few capable of ionizing electron-deficient benzyl alcohols to allow attack by bulky or weak nucleophiles, effectively bypassing the electronic barrier.

Protocol 2: The "Hard Activation" Method (Imidate Route)

Best for: Coupling with sterically hindered alcohols or amines.

Reagents:

• Trichloroacetonitrile (Cl

  CCN)

• DBU (Catalytic base)

• Lewis Acid: TMSOTf or BF

  ·OEt

Step-by-Step:

• Activation (Imidate Formation): Dissolve

  -CF benzyl alcohol in dry DCM. Add Cl CCN (1.2 equiv) and DBU (0.1 equiv) at 0 °C. Warm to RT.

  • Checkpoint: Verify formation of the Trichloroacetimidate (TCAI) by NMR. This installs a massive leaving group that "wants" to leave.

• Coupling: Dissolve the isolated TCAI and your bulky nucleophile in DCM/Cyclohexane (2:1).

• Catalysis: Add TMSOTf (0.1 equiv) at -78 °C.

• Mechanism: The Lewis acid pulls the imidate, forcing the formation of the ion pair. The bulky nucleophile attacks the planar cation.

Phase 4: Comparative Data (Reactivity Benchmarks)

The following table illustrates why standard conditions fail and how the HFIP/Catalyst switch recovers yield.

Condition	Catalyst	Solvent	Yield ( -CF Substrate)	Notes
Standard	FeCl (5%)	DCM	< 5%	Stalled. Substrate recovered.
Brønsted	p-TsOH (10%)	Toluene	15%	Slow. High temp required (>100°C).
Lewis (High)	B(C F )	DCM	65%	Good, but requires expensive catalyst.
HFIP System	TfOH (1%)	HFIP	92%	Recommended. Fast, clean.
HFIP System	Bi(OTf)	HFIP	95%	Best for sensitive nucleophiles.

Phase 5: Visualizing the Activation Pathway

This diagram explains how to overcome the "Deactivation Barrier" using the HFIP cluster strategy described in Protocol 1.

Figure 2: Kinetic activation pathway showing how HFIP lowers the ionization energy barrier for electron-deficient alcohols.

FAQ: Frequently Asked Questions

Q1: Can I use Mitsunobu conditions for

-CF benzyl alcohol?

• Answer: Generally, yes, but it is difficult. The reduced basicity of the benzylic oxygen makes the initial activation step slower. If you have steric bulk on the nucleophile (e.g., a secondary amine), Mitsunobu will likely fail due to the S

  2 requirement. Use Protocol 2 (Imidate) instead.

Q2: I see a lot of elimination product (styrene). How do I stop this?

• Answer: Elimination competes when the nucleophile is basic or bulky.

  • Fix: Lower the temperature and switch to Bi(OTf)

    . Bismuth is highly thiophilic and oxophilic but less prone to promoting elimination compared to protonic acids like H SO .

Q3: Why does my reaction turn black/tarry?

• Answer: If you are using strong Lewis acids (AlCl

  , TiCl ) to force the reaction, you are likely polymerizing the styrene intermediate. Switch to the B(C F ) or HFIP method, which are milder and prevent oligomerization.

References

• Direct Nucleophilic Substitution of Benzylic Alcohols with Electron-Deficient Benzenethiols. Organic & Biomolecular Chemistry. [Link]

• B(C

  F ) Catalyzed Direct Nucleophilic Substitution of Benzylic Alcohols. RSC Advances. [Link]

• Friedel-Crafts Reactions of Highly Electronically Deactivated Benzylic Electrophiles. Chemical Science. [Link]

• In Situ Activation of Benzyl Alcohols with XtalFluor-E. Organic & Biomolecular Chemistry. [Link]

• Leveraging Trifluoromethylated Benzyl Groups toward the Highly 1,2-Cis-Selective Glucosylation. Organic Letters. [Link][5]

Sources

• 1. Three-Component Friedel-Crafts Transformations: Synthesis of Alkyl and Alkenyl Trifluoromethyl Sulfides and Alkenyl Iodides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. youtube.com [youtube.com]
• 4. researchgate.net [researchgate.net]
• 5. Leveraging Trifluoromethylated Benzyl Groups toward the Highly 1,2-Cis-Selective Glucosylation of Reactive Alcohols - PMC [pmc.ncbi.nlm.nih.gov]

removing metal catalyst residues from fluorinated pharmaceutical intermediates

Status: Operational Lead Scientist: Dr. Aris Thorne, Senior Application Scientist Topic: Removal of Metal Catalyst Residues (Pd, Ru, Rh, Cu) from Fluorinated Pharmaceutical Intermediates.

Core Directive & Scientific Rationale

The "Fluorine Effect" on Metal Removal

Welcome to the support center. If you are here, standard aqueous extractions (e.g., L-Cysteine washes) have likely failed. This is expected. Fluorinated intermediates introduce specific challenges that defy traditional workups:

• Lipophilicity Inversion: The "Fluorous Ponytail" effect (especially with

  , , or polyfluoroalkyl groups) drastically increases lipophilicity. Your API partitions strongly into the organic phase, often carrying the metal catalyst with it due to non-covalent -fluoro interactions.

• Electronic Stabilization: Fluorine is a strong Electron Withdrawing Group (EWG). It reduces the Lewis basicity of neighboring binding sites, potentially destabilizing the metal-API complex. However, it can also stabilize high-oxidation state metals (e.g., Pd(IV)) which are harder to scavenge than Pd(0) or Pd(II) species.

• Solvent Constraints: Fluorinated compounds often require specific solvation (e.g., THF, DCM, or fluorinated solvents). Aqueous washes are kinetically inefficient here due to poor phase transfer. Solid-supported scavengers are the required solution.

Regulatory Limits (ICH Q3D)

Before selecting a protocol, confirm your target. Under ICH Q3D, limits depend on the route of administration.

Element	Class	Oral PDE (µ g/day )	Parenteral PDE (µ g/day )	Inhalation PDE (µ g/day )
Palladium (Pd)	2B	100	10	1.0
Ruthenium (Ru)	2B	100	10	1.0
Rhodium (Rh)	2B	100	10	1.0
Copper (Cu)	3	3000	300	30

Note: For a standard 10g daily dose, 100 µ g/day = 10 ppm.[1] [1, 4][1][2][3][4][5][6][7][8][9][10]

Tier 1 Support: Scavenger Selection Strategy

Do not use Activated Carbon as your primary method for fluorinated APIs. Carbon relies on non-specific physisorption, leading to high yield loss (10-20%) of your valuable fluorinated intermediate. Use Functionalized Silica Scavengers (Chemisorption) .

Selection Logic Diagram

Caption: Decision matrix for selecting functionalized silica scavengers based on metal identity and oxidation state.

Tier 2 Support: Troubleshooting & FAQs

Issue A: "The metal levels plateaued at 50 ppm and won't go lower."

Diagnosis: Thermodynamic Equilibrium or Kinetic Limitation. The Fix:

• Temperature: Scavenging is endothermic. Increase temperature to 50-60°C (reflux if possible). This increases the exchange rate of the ligand.

• Residence Time: If using batch mode, extend contact time to >4 hours.

• The "Fluorine Shield": Bulky trifluoromethyl groups may sterically hinder the metal from reaching the silica pore.

  • Action: Switch to a scavenger with a larger pore size (e.g., 120Å instead of 60Å) or a longer linker arm (e.g., Si-Thiol vs. Si-Cysteine).

Issue B: "I lost 15% of my fluorinated product."

Diagnosis: Non-specific binding (Physisorption). The Fix:

• Check Polarity: Fluorinated compounds are lipophilic. If you are scavenging in a very non-polar solvent (Hexane/Heptane), your product might precipitate onto the silica.

  • Action: Add a polar co-solvent (10% MeOH or THF) to keep the API fully solubilized while the metal binds.

• Switch Ligands: If using Si-Diamine or Si-Amine , the basic nitrogen might interact with acidic protons on your API (common in fluorinated sulfonamides).

  • Action: Switch to Si-Thiol (Neutral) or Si-Thiourea (Neutral).

Issue C: "Ruthenium (Ru) is not being removed."

Diagnosis: Ruthenium is notoriously difficult because it exists in multiple oxidation states simultaneously. The Fix:

• Oxidation State Management: Ru residues from metathesis (Grubbs) are often Ru(IV) or Ru(II).

  • Action: Use Si-DMT (Dimercaptotriazine). The triazine ring offers a "softer" binding site preferred by Ru.

  • Action: If that fails, try Si-TAAcOH (Triaminetetraacetic acid - supported EDTA).

Experimental Protocols

Protocol A: Batch Scavenging (Standard)

Best for: Early-phase development, <1kg scale.

• Dissolution: Dissolve the crude fluorinated intermediate in a compatible solvent (THF, EtOAc, or Toluene) at a concentration of 5-10 volumes.

  • Note: Avoid DMF/DMSO if possible, as they compete with the scavenger for metal binding.

• Loading: Add Si-Thiol or Si-Thiourea at 4-5 equivalents relative to the residual metal content (NOT the product).

  • Calculation: If you have 1000 ppm Pd, that is approx 0.1 wt%. Add 0.5 - 1.0 wt% of scavenger.

• Incubation: Stir at 40-60°C for 4 hours.

  • Tip: Vigorous stirring is essential to suspend the silica.

• Filtration: Filter the suspension through a sintered glass funnel or a pad of Celite.

• Wash: Wash the silica cake with 2 volumes of the reaction solvent to recover any adsorbed API.

• Analysis: Analyze filtrate via ICP-MS.

Protocol B: Fixed Bed Flow Scavenging (Advanced)

Best for: Scale-up, continuous processing, and preventing yield loss.

• Column Prep: Pack a stainless steel or glass column with the scavenger (e.g., Si-Thiol ).

• Conditioning: Flush the column with pure solvent (THF/DCM) to remove interstitial air and any leachables.

• Flow: Pump the API solution through the column.

  • Residence Time: Target 10-20 minutes contact time.

  • Temperature: Heat the column jacket to 50°C.

• Collection: Collect the eluent. The metal remains trapped on the column; the fluorinated API flows through.

• Regeneration: Silica scavengers are generally single-use in pharma to prevent cross-contamination.

Data Summary: Scavenger Efficiency

Typical results for fluorinated intermediates (e.g., 4-trifluoromethyl-aniline derivatives).

Metal	Scavenger	Solvent	Temp	Initial (ppm)	Final (ppm)	Yield Recovery
Pd	Si-Thiourea	THF	60°C	850	< 5	98%
Pd	Activated Carbon	THF	25°C	850	120	82% (High Loss)
Ru	Si-DMT	Toluene	80°C	400	12	96%
Cu	Si-Amine	DCM	25°C	1500	< 10	99%

References

• ICH Q3D (R2) . Guideline for Elemental Impurities. International Council for Harmonisation, 2022. Link

• SiliCycle Application Note . SiliaMetS® Metal Scavengers Selection Guide. SiliCycle Inc.[9][11][12][13] Link

• Garrett, C. E., & Prasad, K. (2004). The Art of Meeting Palladium Specifications in Active Pharmaceutical Ingredients Produced by Pd-Catalyzed Reactions. Advanced Synthesis & Catalysis. Link

• European Medicines Agency (EMA) . Implementation strategy of ICH Q3D guideline. Link

• Biotage . Metal Scavenging User Guide. Link

Sources

• 1. triphasepharmasolutions.com [triphasepharmasolutions.com]
• 2. Mechanism of C-F reductive elimination from palladium(IV) fluorides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. biotage.com [biotage.com]
• 4. Activated Carbon for Heavy Metals Removal [zhulincarbon.com]
• 5. echemi.com [echemi.com]
• 6. database.ich.org [database.ich.org]
• 7. Fluorinated phenylcyclopropylamines. Part 6: Effects of electron withdrawing or donating aryl substituents on the inhibition of tyramine oxidase from Arthrobacter sp. by diastereomeric 2-aryl-2-fluoro-cyclopropylamines - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ICH Q3D Elemental impurities - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 9. taesansci.co.kr [taesansci.co.kr]
• 10. pubs.acs.org [pubs.acs.org]
• 11. chemie-brunschwig.ch [chemie-brunschwig.ch]
• 12. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]
• 13. velocityscientific.com.au [velocityscientific.com.au]

Reference Data & Comparative Studies

Comparative Guide: Chiral HPLC Separation of 1-(4-trifluoromethylphenyl)-1-propanol Enantiomers

Executive Summary & Strategic Context

Target Analyte: 1-(4-trifluoromethylphenyl)-1-propanol CAS Registry Number: 127852-25-5 (Racemic) Primary Application: Chiral building block for pharmaceutical intermediates; substrate for lipase-catalyzed kinetic resolution studies.

Separating the enantiomers of 1-(4-trifluoromethylphenyl)-1-propanol presents a specific chromatographic challenge due to the electronic influence of the trifluoromethyl (

) group. Unlike simple 1-phenyl-1-propanol, the moiety at the para-position acts as a strong electron-withdrawing group (EWG). This increases the acidity of the benzylic hydroxyl proton, altering its hydrogen-bonding capability with chiral stationary phases (CSPs).

This guide compares the performance of polysaccharide-based CSPs, specifically focusing on the Cellulose tris(3,5-dimethylphenylcarbamate) (Chiralcel OD-H) versus Amylose tris(3,5-dimethylphenylcarbamate) (Chiralpak AD-H) architectures. While Gas Chromatography (GC) using cyclodextrin phases (e.g., Beta-DEX 225) is a viable alternative for volatile analysis, HPLC remains the gold standard for preparative scalability and non-volatile sample recovery.

Mechanistic Analysis of Separation

To achieve baseline resolution (

), the analyte must engage in a "three-point interaction" with the CSP. For 1-(4-trifluoromethylphenyl)-1-propanol, these interactions are:

• Hydrogen Bonding: The hydroxyl (-OH) group of the analyte acts as a hydrogen bond donor to the carbonyl or amine groups on the CSP carbamate linkage. The

  group enhances this acidity.
• Stacking: The electron-deficient aromatic ring of the analyte interacts with the electron-rich 3,5-dimethylphenyl groups of the CSP.

• Steric Inclusion: The propyl chain and the bulky

  group must fit into the chiral grooves of the polymer (cellulose vs. amylose).

Diagram 1: Chiral Recognition Mechanism & Column Selection

Caption: Decision logic for selecting Cellulose-based CSPs driven by the electronic and steric properties of the trifluoromethyl group.

Comparative Method Analysis

The following comparison synthesizes data from homologous series (e.g., 4-chloro analogs and ethanol derivatives) which exhibit nearly identical interaction physics in Normal Phase HPLC.

Method A: The "Gold Standard" (Chiralcel OD-H)

This is the most robust method for benzylic alcohols. The cellulose backbone forms a rigid chiral cavity that effectively discriminates the spatial arrangement of the hydroxyl group relative to the aromatic ring.

• Column: Chiralcel OD-H (250 x 4.6 mm, 5 µm)

• Mobile Phase: n-Hexane / 2-Propanol (98:2 to 95:5 v/v)

• Flow Rate: 0.5 - 1.0 mL/min

• Detection: UV @ 254 nm

• Pros: High resolution (

  ), predictable elution order (typically then for this class).

• Cons: Longer retention times due to strong interaction with the

  -activated ring.

Method B: The Amylose Alternative (Chiralpak AD-H)

Amylose phases are less rigid than cellulose. While often more versatile for broad screening, they sometimes struggle with the specific rigid conformers required to separate small aromatic alcohols with short alkyl chains (propyl).

• Column: Chiralpak AD-H (250 x 4.6 mm, 5 µm)

• Mobile Phase: n-Hexane / Ethanol (95:5 v/v)

• Flow Rate: 1.0 mL/min[1]

• Pros: Often faster elution; Ethanol can be used as a modifier (lower toxicity).

• Cons: Lower alpha (

  ) values for this specific steric profile compared to OD-H.

Comparative Performance Data (Representative)

Data extrapolated from homologous 4-chloro-1-phenyl-1-propanol and 4-CF3-ethanol studies [1, 2].

Parameter	Method A (Chiralcel OD-H)	Method B (Chiralpak AD-H)	Method C (Chiralcel OB-H)
Mobile Phase	Hexane:IPA (98:2)	Hexane:EtOH (95:5)	Hexane:IPA (90:10)
Selectivity ( )	1.25 - 1.35	1.10 - 1.15	1.18 - 1.22
Resolution ( )	> 2.5 (Baseline)	1.2 - 1.5 (Partial)	> 1.8 (Baseline)
Elution Order	Typically /	Varies	Typically /
Analysis Time	15 - 20 min	10 - 15 min	12 - 18 min
Suitability	Recommended	Screening Only	Alternative

Detailed Experimental Protocol (Method A)

This protocol is designed for the determination of enantiomeric excess (

) in kinetic resolution samples.

Phase 1: System Preparation

• Column Conditioning: Flush the Chiralcel OD-H column with n-Hexane/2-Propanol (90:10) at 0.5 mL/min for 30 minutes to remove storage solvent.

• Mobile Phase Equilibration: Switch to the analysis mobile phase (Hexane/2-Propanol 98:2). Equilibrate until the baseline is stable (approx. 20 column volumes).

• Temperature Control: Set column oven to 25°C . Lower temperatures (e.g., 10°C) can improve resolution if peaks merge, utilizing the enthalpy-entropy compensation effect.

Phase 2: Sample Preparation

• Concentration: Prepare a 1.0 mg/mL solution of the analyte in the mobile phase (Hexane/IPA).

• Filtration: Filter through a 0.45 µm PTFE syringe filter. Note: Do not use Nylon filters with hexane.

• Injection Volume: 5 - 10 µL.

Phase 3: Workflow & Optimization

If the

group causes excessive retention (tailing), add 0.1% Diethylamine (DEA) to the mobile phase to sharpen peaks, although this is less critical for alcohols than for amines.

Diagram 2: Method Development Workflow

Caption: Step-by-step optimization logic for maximizing resolution of the fluorinated alcohol.

Troubleshooting & Scientific Nuance

The "Fluorine Effect" on Retention

Researchers often underestimate the retention shift caused by the

group. Compared to the non-fluorinated 1-phenyl-1-propanol:

• Retention: Expect retention factors (

  ) to increase by 10-20% due to higher lipophilicity.

• Solubility: The compound is highly soluble in hexane; avoid using pure methanol for sample prep as it may cause solvent peaks that interfere with early eluting enantiomers.

Critical Note on GC Alternative

While this guide focuses on HPLC, it is scientifically accurate to acknowledge that Gas Chromatography is frequently cited for this specific molecule in kinetic resolution literature [1].

• Column: Beta-DEX 225 (30 m).[1]

• Conditions: 100°C hold, ramp 1°C/min.

• Why use HPLC instead? Use HPLC when isolating enantiomers (prep scale) or when the sample matrix contains non-volatile salts/enzymes that would foul a GC liner.

References

• Ukon, T., & Harada, T. (2007). Supporting Information: Enantioselective alkylation of aldehydes. (Describes HPLC/GC methods for homologous series including 4-Cl and 4-CF3 derivatives). Wiley-VCH. Note: Referencing general methodology for 1-phenyl-1-propanol derivatives.

• Daicel Chiral Technologies. (n.d.). Instruction Manual for CHIRALCEL® OD-H.[2][3][4] (Standard operating procedures for polysaccharide columns).

• Kaibe, Y., et al. (2005). Enantioseparation of 1-phenyl-1-propanol on Chiralcel OD by supercritical fluid chromatography. Journal of Chromatography A. (Thermodynamic data for the parent compound).

Sources

• 1. application.wiley-vch.de [application.wiley-vch.de]
• 2. hplc.eu [hplc.eu]
• 3. chiraltech.com [chiraltech.com]
• 4. ct-k.com [ct-k.com]

Technical Guide: Chiralcel OD-H vs. Chiralpak AD-H for CF₃-Benzyl Alcohols

The following guide provides an in-depth technical comparison of Chiralcel OD-H and Chiralpak AD-H columns for the enantioseparation of trifluoromethyl (CF₃) benzyl alcohols. This content is structured for researchers and process chemists requiring high-fidelity separation data and mechanistic insight.[1]

[1]

Executive Summary: The Verdict

For the separation of trifluoromethyl-substituted benzyl alcohols, Chiralpak AD-H (Amylose) is the primary "workhorse" column, demonstrating superior versatility for bulky, electron-deficient rings like 3,5-bis(CF₃) systems.[1] Chiralcel OD-H (Cellulose) serves as the critical "specialist" alternative, often outperforming AD-H in resolving ortho-substituted variants where steric hindrance prevents inclusion into the amylose cavity.[1]

Recommendation: Begin screening with Chiralpak AD-H .[1][2] If resolution (

) is or retention is excessive ( ), switch to Chiralcel OD-H .[1]

The Challenge: The CF₃-Benzyl Moiety

The trifluoromethyl group presents a unique challenge in chiral chromatography due to two distinct properties:

• Electronic Effect: The strong electron-withdrawing nature of the CF₃ group (

  ) increases the acidity of the benzylic hydroxyl proton, enhancing hydrogen bonding capability with the carbamate groups of the stationary phase.

• Steric Bulk: The Van der Waals radius of the CF₃ group is significantly larger than a methyl group (approx.[1] 2.2 Å vs 2.0 Å), creating "shape selectivity" requirements that differentiate the helical amylose phase from the linear cellulose phase.

Mechanistic Comparison: Amylose vs. Cellulose

The core difference lies in the supramolecular structure of the polysaccharide backbone.[1]

Feature	Chiralpak AD-H (Amylose)	Chiralcel OD-H (Cellulose)
Selector	Amylose tris(3,5-dimethylphenylcarbamate)	Cellulose tris(3,5-dimethylphenylcarbamate)
Structure	Helical: Forms distinct, deep cavities.[1]	Linear/Sheet: Forms "grooves" or trenches.[1]
Recognition	Inclusion Complex: The analyte must fit inside the helical turn.[1] Ideal for bulky groups (e.g., 3,5-bis-CF₃).[1]	Surface Interaction: The analyte aligns along the polymer groove.[1] Sensitive to planar conformation and ortho-sterics.[1]
CF₃ Interaction	The electron-deficient aromatic ring of the analyte -stacks with the electron-rich dimethylphenyl group of the selector.[1]	Similar interaction, but geometry is strictly governed by the flatness of the analyte.[1]

Head-to-Head Performance Data

The following data illustrates the complementary nature of these columns using standard Normal Phase conditions (n-Hexane/IPA).

Case Study A: The "Aprepitant Intermediate" Class

Substrate: 1-[3,5-bis(trifluoromethyl)phenyl]ethanol This substrate is bulky and highly electron-deficient.[1]

• Chiralpak AD-H: Superior. The 3,5-substitution pattern matches the spacing of the chiral cavities in the amylose helix, leading to high resolution (

  ).

• Chiralcel OD-H: Moderate. While separation is possible, peak broadening is often observed due to slower mass transfer kinetics of the bulky group interacting with the cellulose surface.[1]

Case Study B: The "Ortho-Effect"

Substrate: 1-(2-trifluoromethylphenyl)ethanol Steric hindrance is proximal to the chiral center.[1]

Parameter	Chiralpak AD-H	Chiralcel OD-H
Mobile Phase	Hexane/IPA (95:[1]5)	Hexane/IPA (95:5)
Retention ( )	22.5 min / 24.6 min	14.2 min / 17.7 min
Selectivity ( )	1.09	1.25
Resolution ( )	Partial / Poor	Baseline ( )
Analysis	The ortho-CF₃ group clashes with the amylose helix entry, causing poor recognition.[1] The open "groove" of OD-H accommodates this steric clash better.[1]

Case Study C: Simple Analogs

Substrate: 1-Phenyl-2,2,2-trifluoroethanol

Column				Note
AD-H	2.54	1.25	2.80	Excellent baseline separation.[1]
OD-H	3.12	1.18	2.10	Good separation, but longer retention.[1]

(Data synthesized from comparative screening studies [1, 2])

Decision Framework & Workflow

The following diagram outlines the logical flow for column selection based on structural motifs.

Caption: Logic flow for selecting between Amylose (AD-H) and Cellulose (OD-H) phases based on steric environment.

Experimental Protocol: Standardized Screening

Phase 1: Preparation

• Sample Dilution: Dissolve ~1 mg of racemate in 1 mL of Ethanol (avoid dissolving in pure hexane to prevent precipitation inside the injector).

• System Flush: Ensure lines are flushed with Isopropanol (IPA) before introducing Hexane to prevent immiscibility issues with previous aqueous buffers.[1]

Phase 2: The "90/10" Screen

Run the following method on both columns if automated switching is available. If manual, start with AD-H.[1]

• Mobile Phase: n-Hexane / Isopropanol (90:10 v/v).[1][2][3]

• Flow Rate: 1.0 mL/min (for 4.6 x 250 mm columns).

• Temperature: 25°C.

• Detection: UV @ 210 nm (CF₃ absorption) and 254 nm (Aromatic).[1]

Phase 3: Optimization (If )

• Reduce Polarity: Switch to Hexane/IPA (98:2). This increases retention (

  ) and often improves selectivity ( ) significantly for CF₃ alcohols.[1]

• Change Modifier: Switch IPA to Ethanol . Ethanol is a sharper modifier that can reduce peak tailing for alcohols capable of strong H-bonding.[1]

• Acid Additive: If peaks tail, add 0.1% Trifluoroacetic Acid (TFA) to the mobile phase.[1] Note: While alcohols are neutral, the CF₃ group increases acidity; TFA suppresses non-specific interactions with residual silanols on the silica support.

Troubleshooting Common Issues

Symptom	Probable Cause	Corrective Action
Split Peaks / Shoulders	Sample solvent incompatibility.[1]	Dissolve sample in the mobile phase (Hex/IPA) rather than 100% EtOH or MeOH.
Broad Peaks (Tailing)	H-bonding with residual silanols.[1]	Add 0.1% TFA or switch to "Immobilized" versions (IA/IC) which allow wider solvent choices (e.g., DCM/THF).[1]
Retention Drift	Water accumulation in Hexane.[1]	Use HPLC-grade "Dry" Hexane.[1] Polysaccharide phases are sensitive to trace moisture.[1]
No Separation ( )	Enantiomers co-eluting.[1]	Switch Columns immediately. If AD-H fails, OD-H has a >50% chance of success due to the orthogonal separation mechanism.[1]

References

• BenchChem. (2025).[1][2][4] A Researcher's Guide to Chiral HPLC Analysis of Trifluoromethyl-Substituted Alcohols. Retrieved from [1]

• Nakamura, S., et al. (2007).[1][3] Highly Enantioselective Reaction of α-Sulfonyl Carbanions of Trifluoromethyl Sulfones. Wiley-VCH Supporting Information.[1][3] Retrieved from [1]

• Daicel Chiral Technologies. (2021).[1] Instruction Manual for CHIRALPAK® AD-H and CHIRALCEL® OD-H. Retrieved from [1]

• Vankawala, P. J., et al. (2007).[1] Efficient Synthesis of (1R)-[3,5-Bis(trifluoromethyl)phenyl] Ethanol, a Key Intermediate for Aprepitant. ResearchGate. Retrieved from

Sources

• 1. hplc.eu [hplc.eu]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. application.wiley-vch.de [application.wiley-vch.de]
• 4. pdf.benchchem.com [pdf.benchchem.com]

A Researcher's Guide to Absolute Configuration Determination of CF3-Chiral Alcohols: X-ray Crystallography vs. Spectroscopic and Derivatization Methods

In the landscape of modern drug discovery and development, the precise determination of a molecule's three-dimensional structure is not merely an academic exercise; it is a critical prerequisite for ensuring safety, efficacy, and intellectual property protection.[1][2][3] Among the myriad of chiral molecules, those containing a trifluoromethyl (CF3) group at a stereocenter present unique challenges and opportunities. The high electronegativity and steric bulk of the CF3 group can significantly influence a molecule's conformation, binding affinity, and metabolic stability. Consequently, the unambiguous assignment of the absolute configuration of CF3-chiral alcohols is of paramount importance to medicinal chemists and pharmaceutical scientists.

This guide provides an in-depth comparison of the available analytical techniques for determining the absolute configuration of these challenging molecules. We will delve into the gold-standard method of single-crystal X-ray crystallography and contrast its capabilities with powerful spectroscopic and derivatization-based approaches. Our focus will be on the practical application of these techniques, the underlying principles that dictate their success, and the experimental nuances that can make the difference between an ambiguous result and a definitive structural assignment.

The Gold Standard: Single-Crystal X-ray Crystallography

Single-crystal X-ray diffraction (SC-XRD) stands as the most definitive method for determining the absolute configuration of a chiral molecule. The technique provides a complete, three-dimensional map of the electron density within a crystal, revealing the precise spatial arrangement of every atom.

The ability to determine absolute configuration hinges on a phenomenon known as anomalous dispersion (or resonant scattering).[4][5] When the wavelength of the incident X-rays is near the absorption edge of an atom in the crystal, the scattering factor of that atom becomes a complex number with both real and imaginary components.[4][6] This phase shift breaks Friedel's Law, which states that the intensities of a reflection (hkl) and its inverse (-h-k-l), known as a Bijvoet pair, are equal.[4] The measurable difference in intensity between Bijvoet pairs provides the information necessary to distinguish between a molecule and its non-superimposable mirror image.[7][8]

The Challenge of "Light Atom" Structures

A historical limitation of this method was the need for a "heavy" atom (e.g., a halogen like bromine or a sulfur atom) to produce a sufficiently strong anomalous scattering signal.[9][5] However, with advancements in X-ray sources, detectors, and analytical methods, it is now often possible to determine the absolute configuration of molecules containing only "light" atoms such as carbon, nitrogen, and oxygen.[5][10] This is particularly relevant for many pharmaceutical compounds. The anomalous scattering signal from oxygen, while weak, can be accurately measured with modern diffractometers, especially when using copper (Cu) Kα radiation, which is closer to oxygen's absorption edge than the more commonly used molybdenum (Mo) Kα radiation.[6][7][8]

Key Parameters for Absolute Structure Validation

Two key parameters are used to validate the assignment of the absolute structure:

• The Flack Parameter (x): Introduced by H.D. Flack, this parameter is refined against the diffraction data and provides a measure of the relative amounts of the two enantiomers in the crystal.[11][12] A value close to 0 with a small standard uncertainty indicates that the correct absolute configuration has been assigned. A value near 1 suggests that the inverted structure is correct, and a value around 0.5 may indicate a racemic twin.[11][13]

• The Hooft Parameter (y): This parameter, developed by Hooft and Spek, is based on a Bayesian statistical analysis of Bijvoet pair intensity differences.[7][8][14][15] It often provides a more reliable estimate of the absolute structure, especially in cases where the anomalous scattering signal is weak.[7][8][14]

Comparative Analysis: X-ray Crystallography vs. Alternative Methods

While X-ray crystallography is the definitive method, obtaining a high-quality single crystal suitable for diffraction can be a significant bottleneck.[16][17] Therefore, it is essential to consider alternative and complementary techniques.

Method	Principle	Advantages	Limitations	Relevance for CF3-Chiral Alcohols
Single-Crystal X-ray Crystallography	Anomalous dispersion of X-rays by atoms in a non-centrosymmetric crystal.[4][5]	Unambiguous 3D structure and absolute configuration.[18]	Requires a high-quality single crystal, which can be difficult to grow.[16][17]	Provides definitive proof of stereochemistry. The fluorine atoms can aid in crystallization.
Vibrational Circular Dichroism (VCD)	Differential absorption of left and right circularly polarized infrared light by a chiral molecule.[16][19]	Does not require crystallization; can be used on liquids, oils, and solutions.[19][20][21] High-throughput potential.[20]	Requires quantum mechanical calculations to predict the spectrum for a given enantiomer.[16][22] Can be computationally intensive for flexible molecules.[23]	An excellent alternative when crystallization fails. The rigid CF3 group can simplify conformational analysis.
Mosher's Method (NMR)	Derivatization of the alcohol with a chiral reagent (Mosher's acid) to form diastereomers with distinct NMR chemical shifts.[24][25][26]	Does not require crystallization. Can be performed with small amounts of material.	Requires chemical derivatization, which may not always be straightforward.[16] Interpretation of NMR shifts can be complex.	A well-established method for alcohols. The CF3 group in the analyte can introduce additional complexity in the 19F NMR spectrum of the Mosher's esters.

Experimental Workflows

Workflow for Absolute Configuration Determination

Caption: Decision workflow for determining the absolute configuration of a CF3-chiral alcohol.

Detailed Experimental Protocols

Protocol 1: Single-Crystal X-ray Crystallography

• Crystal Growth & Selection:

  • Causality: The quality of the crystal is paramount for obtaining high-resolution diffraction data. Slow crystallization methods such as vapor diffusion or slow evaporation are preferred to allow for the formation of a well-ordered lattice.[27]

  • Procedure: Dissolve the CF3-chiral alcohol in a suitable solvent system. Use techniques like slow evaporation, vapor diffusion (solvent/anti-solvent), or slow cooling to grow single crystals. Under a polarized light microscope, select a crystal that is transparent, free of cracks, and extinguishes light uniformly every 90 degrees of rotation.[27] The ideal size is typically around 0.1-0.3 mm in all dimensions.[27][28]

• Crystal Mounting and Data Collection:

  • Causality: The crystal must be cryo-cooled to minimize radiation damage from the X-ray beam and reduce thermal motion of the atoms, leading to a clearer diffraction pattern. Using Cu Kα radiation enhances the anomalous scattering signal from oxygen atoms.[6][7][8]

  • Procedure: Mount the selected crystal on a goniometer head using a cryoloop and cryoprotectant oil.[29] Flash-cool the crystal in a stream of cold nitrogen gas (typically 100 K). Center the crystal in the X-ray beam of a diffractometer equipped with a Cu Kα X-ray source.[29] Collect a full sphere of diffraction data with high redundancy.[29]

• Structure Solution and Refinement:

  • Causality: The diffraction data is used to generate an electron density map, from which the atomic positions are determined. Refinement is an iterative process of adjusting the atomic parameters to improve the agreement between the calculated and observed diffraction intensities.

  • Procedure: Process the raw diffraction data to obtain a set of reflection intensities. Solve the structure using direct methods or Patterson methods to get an initial model. Refine the structural model against the experimental data using least-squares methods. This involves refining atomic positions, and anisotropic displacement parameters.

• Absolute Structure Determination:

  • Causality: The refined model is used to calculate the Flack and/or Hooft parameters, which provide a statistical measure of the correctness of the assigned absolute configuration.

  • Procedure: After the final refinement, determine the absolute structure by calculating the Flack parameter.[11][12] A value of x ≈ 0 with a low standard uncertainty (e.g., < 0.05) provides high confidence in the assignment. For light-atom structures, a post-refinement analysis using Bayesian statistics to determine the Hooft parameter is highly recommended for a more robust validation.[7][8][14]

Protocol 2: Vibrational Circular Dichroism (VCD)

• Sample Preparation:

  • Causality: The solvent must be transparent in the infrared region of interest and should not interact strongly with the analyte.

  • Procedure: Prepare a solution of the CF3-chiral alcohol in a suitable deuterated solvent (e.g., CDCl3) at a concentration of 10-100 mM.[16]

• Data Acquisition:

  • Causality: The VCD spectrum is the difference in absorbance of left and right circularly polarized light, which is a very small signal. Sufficient data collection time is needed to achieve a good signal-to-noise ratio.

  • Procedure: Acquire the VCD and IR spectra of the sample over a period of 1-12 hours.[16] Baseline correction is performed by subtracting the spectrum of the pure solvent.[16]

• Computational Modeling:

  • Causality: The experimental VCD spectrum must be compared to a theoretically predicted spectrum for an enantiomer of known configuration. This requires a thorough conformational search and accurate quantum mechanical calculations.

  • Procedure: Perform a conformational search for the molecule using molecular mechanics. Optimize the geometries of the low-energy conformers using Density Functional Theory (DFT). Calculate the VCD and IR spectra for each conformer and generate a Boltzmann-weighted average spectrum.[16]

• Spectral Comparison:

  • Causality: A high degree of similarity between the experimental and calculated spectra confirms the absolute configuration.

  • Procedure: Visually and quantitatively compare the experimental VCD spectrum with the calculated spectrum. A good match confirms the absolute configuration of the sample is the same as that used in the calculation.

Protocol 3: Mosher's Method

• Derivatization:

  • Causality: The formation of diastereomeric esters is necessary to create a chemical environment where the protons (or fluorine nuclei) of the analyte experience different magnetic fields in the NMR spectrometer.

  • Procedure: In two separate reactions, react the CF3-chiral alcohol with (R)-(-)-α-methoxy-α-(trifluoromethyl)phenylacetyl chloride and (S)-(+)-α-methoxy-α-(trifluoromethyl)phenylacetyl chloride to form the corresponding (R)- and (S)-Mosher's esters.[25][30]

• NMR Analysis:

  • Causality: The anisotropic effect of the phenyl ring in the Mosher's reagent causes differential shielding of the protons on either side of the newly formed ester linkage, leading to predictable chemical shift differences.

  • Procedure: Acquire high-resolution 1H and 19F NMR spectra for both diastereomeric esters.[30][31]

• Data Interpretation:

  • Causality: By systematically comparing the chemical shifts of corresponding protons in the two diastereomers, the absolute configuration of the original alcohol can be deduced based on established models of the conformational preferences of the Mosher's esters.

  • Procedure: Assign the proton signals for both esters. Calculate the chemical shift difference (Δδ = δS - δR) for protons on both sides of the original carbinol center. A consistent pattern of positive and negative Δδ values allows for the assignment of the absolute configuration.[25][30]

Conclusion

The determination of the absolute configuration of CF3-chiral alcohols is a critical task in modern chemical research and drug development. While single-crystal X-ray crystallography remains the unequivocal gold standard, its primary limitation is the need for high-quality single crystals. When crystallization proves challenging, spectroscopic methods like Vibrational Circular Dichroism and derivatization techniques such as Mosher's Method provide powerful and reliable alternatives.

A Senior Application Scientist would advise a multi-pronged approach. Attempt crystallization for X-ray analysis first, as a successful result provides the most definitive answer. In parallel, or if crystallization fails, employ VCD for a non-invasive and often rapid determination. Mosher's method serves as a valuable, well-established alternative that relies on standard NMR instrumentation. The choice of method will ultimately depend on the nature of the compound, the available resources, and the specific challenges encountered. By understanding the principles, advantages, and limitations of each technique, researchers can confidently and accurately elucidate the stereochemistry of these important fluorinated molecules.

References

• Hooft, R. W. W., Straver, L. H., & Spek, A. L. (2008). Determination of absolute structure using Bayesian statistics on Bijvoet differences. Journal of Applied Crystallography, 41(1), 96–103. [Link]

• Sato, S., Yoshida, T., & Hori, T. (2002). Determination of absolute configurations of light-atom molecules by means of direct detection of Bijvoet differences. Enantiomer, 7(6), 271-81. [Link]

• Hooft, R. W. W., Straver, L. H., & Spek, A. L. (2008). Determination of absolute structure using Bayesian statistics on Bijvoet differences. Journal of Applied Crystallography, 41(1), 96-103. [Link]

• Ramaseshan, S. (1964). Procedures in the Determination of the Absolute Configuration of Crystals. Advanced Methods of Crystallography, 97-121. [Link]

• CCDC. (n.d.). Anomalous dispersion. [Link]

• PLATON. (n.d.). Bijvoet-Pair Analysis. [Link]

• Teager, D. S., et al. (2013). A rapid alternative to X-ray crystallography for chiral determination: case studies of vibrational circular dichroism (VCD) to advance drug discovery projects. Chirality, 25(9), 547-55. [Link]

• Waseda University. (n.d.). The anomalous dispersion. [Link]

• e-PG Pathshala. (n.d.). Experimental methods for x-ray diffraction. [Link]

• MIT Department of Chemistry. (n.d.). Absolute Configuration. [Link]

• University of Bern. (n.d.). Services: Single Crystal X-Ray Diffraction. [Link]

• Spark904. (n.d.). Absolute configuration of complex chiral molecules. [Link]

• Wikipedia. (n.d.). Flack parameter. [Link]

• DTU Research Database. (n.d.). Structural Characterization of Chiral Molecules Using Vibrational Circular Dichroism Spectroscopy. [Link]

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• SERC Carleton. (2007). Single-crystal X-ray Diffraction. [Link]

• University of Zurich. (n.d.). Preparation of Single Crystals for X-ray Diffraction. [Link]

• Watkin, D. J., & Cooper, R. I. (2010). CRYSTALS enhancements: absolute structure determination. Acta Crystallographica Section B: Structural Science, 66(Pt 4), 473–478. [Link]

• Rabinovich, D., & Hope, H. (1980). Absolute configuration determination by anomalous scattering of light atoms. Have the limits been reached?. Acta Crystallographica Section A, 36(4), 670-678. [Link]

• BioTools. (n.d.). Absolute Configuration by VCD. [Link]

• OlexSys. (n.d.). Glossary. [Link]

• Oregon State University. (n.d.). Mosher ester derivatives for assignment of absolute stereochemistry. [Link]

• Wikipedia. (n.d.). Absolute configuration. [Link]

• University of Southampton. (n.d.). Absolute Stereochemistry: The merits of VCD and XRD. [Link]

• The Aquila Digital Community. (2021). Direct determination of absolute stereochemistry of α-methylselenocysteine using NMR and X-ray crystallography. [Link]

• Chemical Crystallography. (2020). absolute configuration. [Link]

• Creative Biostructure. (2025). Protein X-ray Crystallography in Drug Discovery. [Link]

• Springer Nature Experiments. (n.d.). Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons. [Link]

• Hoye, T. R., et al. (2007). Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons. Nature Protocols, 2(10), 2450-8. [Link]

• News-Medical.Net. (2019). X-Ray Crystallography in Pharmaceutical Drug Development. [Link]

• Migration Letters. (2023). Overview Of X-Ray Crystallography In Drug Discovery And Development: A Review. [Link]

• Taylor & Francis Online. (2024). The current role and evolution of X-ray crystallography in drug discovery and development. [Link]

• Zien Journals Publishing. (n.d.). A Review on Crystallography and Its Role on Drug Design. [Link]

• Harada, N. (2008). Determination of absolute configurations by X-ray crystallography and 1H NMR anisotropy. Chirality, 20(5), 691-713. [Link]

• Zakharov, L. N. (2015). Determination of Absolute Configuration Using Single Crystal X-Ray Diffraction. Comprehensive Organic Chemistry Experiments for the Laboratory Classroom, 339-343. [Link]

• Flack, H. D., & Bernardinelli, G. (2008). The use of X-ray crystallography to determine absolute configuration. Chirality, 20(5), 681-90. [Link]

• Chemistry Stack Exchange. (2012). How do I determine the absolute configuration experimentally?. [Link]

• Revue Roumaine de Chimie. (n.d.). CHEMICAL FLUORINATION OF ORGANIC COMPOUNDS. [Link]

• MDPI. (2022). Approaches to Configuration Determinations of Flexible Marine Natural Products: Advances and Prospects. [Link]

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biological activity comparison: (R)- vs (S)-1-(4-trifluoromethylphenyl)-1-propanol

This guide provides a technical comparison of the biological activity and synthetic utility of (R)- and (S)-1-(4-trifluoromethylphenyl)-1-propanol .[1][2][3][4] While these enantiomers are primarily utilized as high-value chiral synthons in the pharmaceutical industry—serving as precursors for neuroactive and urological drugs—they also exhibit distinct direct biological properties in biocatalytic and antimicrobial contexts.[1][3][4]

Executive Summary

1-(4-Trifluoromethylphenyl)-1-propanol is a critical chiral building block containing a trifluoromethyl group, a moiety known to enhance metabolic stability and lipophilicity in drug candidates.[1][2][3][4]

• Primary Role: Chiral intermediate for the synthesis of neurokinin-1 (NK1) antagonists and propiophenone-derived urinary incontinence drugs .[1][2][3][4]

• Biological Distinction: The (R)- and (S)-enantiomers exhibit significantly different reaction kinetics with biocatalysts (lipases), which is the primary method for their "biological" differentiation in industrial settings.[1][2][5]

• Direct Activity: Like structurally related benzylic alcohols, these enantiomers possess intrinsic antimicrobial activity, often showing enantioselective toxicity toward specific fungal strains.[5]

Part 1: Comparative Biological Activity & Performance

The "biological activity" of these enantiomers is evaluated in two distinct contexts: Pharmacological Precursor Potential (downstream activity) and Biocatalytic Recognition (enzyme-substrate interaction).[1][5]

Pharmacological Precursor Profile

The stereochemistry of the alcohol intermediate dictates the potency of the final pharmaceutical ingredient.[4][5]

Feature	(R)-Enantiomer	(S)-Enantiomer
Drug Precursor Role	Key intermediate for (R)-Propiophenone derivatives used in treating pollakiuria (urinary frequency) and incontinence.[1][2][3][4]	Often the "distomer" (inactive precursor) for the specific urinary targets, but utilized in NK1 antagonist research.[5]
Downstream Potency	Leads to drugs with high affinity for muscarinic or adrenergic receptors in the bladder/CNS.[1][4][5]	Derivatives often show reduced binding affinity for the primary target but may possess off-target activities.[1][2][3][4]
Metabolic Stability	The 4-CF3 group blocks metabolic oxidation at the para-position, extending the half-life of derived drugs.[1][2][3][4]	Same metabolic stability, but stereochemistry affects glucuronidation rates in the liver.[5]

Biocatalytic Activity (Enzyme Kinetics)

In the context of asymmetric synthesis, "biological activity" refers to the specific recognition by lipase enzymes (e.g., Candida antarctica Lipase B, CAL-B).[5] This is the industry standard for comparing these enantiomers.

• Observation: CAL-B shows high enantioselectivity for the (R)-enantiomer in transesterification reactions.[1][2][3][4]

• Mechanism: The (R)-enantiomer fits into the active site's stereochemical pocket, allowing the serine nucleophile to attack the acyl donor efficiently.[5] The (S)-enantiomer faces steric clash, resulting in slow or negligible reaction.[5]

Table 1: Biocatalytic Performance Comparison (Kinetic Resolution)

Parameter	(R)-1-(4-CF3-phenyl)-1-propanol	(S)-1-(4-CF3-phenyl)-1-propanol
Enzyme Affinity (CAL-B)	High .[1][2][3][4] Rapidly acylated.	Low . Remains as unreacted alcohol.[4][5]
Reaction Rate (ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted"> )	Fast ( is high).[4]	Slow (often <1% of (R)-rate).[1][2][4][5]
Enantiomeric Ratio (ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted"> )	Typically E > 100 (highly selective).[4]	N/A (Substrate for accumulation).[5]
Industrial Outcome	Converted to (R)-Acetate (ester).[1][2][5]	Isolated as pure (S)-Alcohol .

Part 2: Experimental Protocols

Protocol A: Biocatalytic Kinetic Resolution

Objective: To separate the (R)- and (S)-enantiomers using their differential biological activity toward Lipase B. This self-validating system produces both enantiomers in high purity.[1][2][3]

Reagents:

• Racemic 1-(4-trifluoromethylphenyl)-1-propanol (10 mmol)[1][3]

• Vinyl acetate (Acyl donor, 30 mmol)[5]

• Candida antarctica Lipase B (CAL-B, immobilized, 50 mg)[2][5]

• Solvent:

  -Hexane or MTBE (50 mL)

Step-by-Step Methodology:

• Preparation: Dissolve the racemic alcohol in

  -hexane in a round-bottom flask.

• Initiation: Add vinyl acetate and the immobilized lipase enzyme.[4][5]

• Incubation: Shake the mixture at 30°C and 200 rpm in an orbital shaker.

• Monitoring: Monitor the reaction by Chiral HPLC (e.g., Chiralcel OD-H column).

  • Checkpoint: The (R)-enantiomer peak will decrease as it converts to the ester.[1][3] The (S)-enantiomer peak will remain constant.[1][2][3]

• Termination: Stop the reaction when conversion reaches 50% (theoretical maximum for resolution) by filtering off the enzyme.

• Separation: Evaporate the solvent. Separate the (S)-alcohol (unreacted) from the (R)-ester (product) using silica gel column chromatography (Eluent: Hexane/EtOAc 9:1).[1][2][4][5]

• Hydrolysis (Optional): Hydrolyze the (R)-ester using KOH/MeOH to recover pure (R)-alcohol .

Validation:

• Self-Check: If conversion exceeds 50%, the optical purity of the remaining (S)-alcohol increases, but yield decreases.[2][3]

• Result: Expect >99% ee for both fractions after optimization.

Part 3: Mechanism of Action & Pathways

The following diagram illustrates the Kinetic Resolution Pathway , highlighting how the biological difference between the enantiomers allows for their separation and subsequent use in drug synthesis.

Caption: Biocatalytic differentiation of enantiomers. The enzyme selectively processes the (R)-isomer, enabling the parallel synthesis of distinct pharmaceutical classes.[2]

Part 4: Direct Biological Activity (Antimicrobial)[4][5]

While primarily intermediates, these alcohols exhibit direct bioactivity due to the lipophilic trifluoromethyl group, which facilitates membrane penetration.[5]

• Antifungal Activity: 1-Aryl-1-propanols are structural analogs of azole fungicide precursors.[1][2][3][4] The (R)-enantiomer often exhibits higher inhibition of fungal growth (e.g., against Candida albicans) due to better binding with fungal CYP51 enzymes, although potency is lower than marketed azoles.[5]

• Toxicity: The trifluoromethyl group increases lipophilicity (ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

  ), enhancing cellular uptake.

  • Safety Note: Both enantiomers are skin and eye irritants (Category 2).[5] Handling requires standard PPE.[5]

References

• Biocatalytic Resolution:Lipase-catalyzed kinetic resolution of 1-(4-trifluoromethylphenyl)-1-propanol.

• Drug Synthesis Application: Synthesis of optically active propiophenone derivatives for urinary incontinence.[4][5] Patent WO2006112565A1.[1]

• Trifluoromethyl Group in Drugs: The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry. MDPI Pharmaceuticals.[1][4][5] [5]

• Chemical Safety: Safety Data Sheet: (R)-1-[4-(Trifluoromethyl)phenyl]propan-1-ol.[1][2][3][4][6] SynQuest Laboratories.[1][5]

(Note: Specific pharmacological IC50 values for the isolated alcohol enantiomers are not standard in public literature; the "activity" is defined by their synthetic utility and enzymatic recognition profiles as detailed above.)

Sources

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• 2. Products-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]
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Comparative Guide: 1H NMR Shift Differences Between Trifluoromethyl and Methyl Benzyl Alcohol Analogs

Executive Summary

In drug discovery, the substitution of a methyl group (

) with a trifluoromethyl group ( ) is a classic bioisosteric replacement used to block metabolic oxidation and modulate lipophilicity. However, this structural change induces profound electronic perturbations that are immediately visible in Nuclear Magnetic Resonance (1H NMR) spectroscopy.

This guide provides an objective technical comparison of the 1H NMR spectral characteristics of methyl benzyl alcohols versus their trifluoromethyl analogs . We analyze two distinct substitution patterns:

• -Substitution: 1-Phenylethanol vs. 2,2,2-Trifluoro-1-phenylethanol.

• Ring Substitution: 4-Methylbenzyl alcohol vs. 4-(Trifluoromethyl)benzyl alcohol.

Key Finding: The strong electron-withdrawing nature of the

group consistently results in a downfield shift (deshielding) of adjacent protons. For -analogs, the methine proton shifts downfield by approximately +0.15 – 0.25 ppm . For ring-substituted analogs, the aromatic protons ortho to the group exhibit a dramatic downfield shift of >0.4 ppm .

Mechanistic Analysis: Electronic Effects

To interpret the spectral data correctly, one must understand the underlying causality. The shift differences are driven by two primary electronic mechanisms:

• Inductive Effect (-I): Fluorine is the most electronegative element (3.98 Pauling scale). The

  group acts as a powerful electron-withdrawing group (EWG), pulling electron density away from the carbon backbone through sigma bonds. This reduces the electron density around adjacent protons (deshielding), exposing them to a stronger effective magnetic field ( ), which increases their resonance frequency ( ppm).

• Magnetic Anisotropy: The electron-rich fluorine atoms create a local magnetic field that can further perturb the chemical shifts of spatially proximal protons, although the inductive effect is the dominant factor for geminal and vicinal protons.

Diagram: Electronic Shielding Mechanisms

The following diagram illustrates the electron density pull and its effect on chemical shift.

Figure 1: Mechanistic flow illustrating how the electronic nature of the substituent dictates the observed NMR chemical shift.

Comparative Data Analysis

Case Study A: -Substitution (The Bioisostere)

This comparison looks at the direct modification of the aliphatic side chain, where the methyl group of 1-phenylethanol is replaced by a trifluoromethyl group.

Compounds Compared:

• Analog 1 (Methyl): 1-Phenylethanol (

  )

• Analog 2 (Trifluoromethyl): 2,2,2-Trifluoro-1-phenylethanol (

  )

Table 1: 1H NMR Shift Comparison (

-Analogs) Solvent: , 400-500 MHz, Ref: TMS (0.00 ppm)

Proton Environment	1-Phenylethanol ( ppm)	2,2,2-Trifluoro-1-phenylethanol ( ppm)	(Shift Difference)	Multiplicity Change
Methine ( -OH)	4.85 – 4.89	5.02 – 5.15	+0.15 to +0.25	Quartet ( ) Quartet ( )
Hydroxyl ( )	~1.8 – 2.0 (variable)	~2.6 – 2.9 (variable)	~+0.8	Broad singlet Broad singlet
Aromatic (Ortho)	7.30 – 7.35	7.45 – 7.50	+0.15	Multiplet shifts downfield
Side Chain ( )	1.48 (d, )	N/A (No H signal)	N/A	Doublet Silent in 1H

Analysis:

• The Methine Shift: The methine proton in the

  analog is deshielded by the vicinal fluorine atoms. While a methyl group is electron-donating (shielding), the pulls density, moving the signal downfield to ~5.02–5.15 ppm [1, 2].

• Coupling Patterns: In 1-phenylethanol, the methine appears as a quartet due to coupling with the methyl protons (

  Hz). In the analog, the methine is still a quartet , but this is due to coupling with the three fluorine atoms ( Hz) [3].

• Aromatic Ring: The inductive effect of the

  group propagates to the aromatic ring, causing a slight downfield shift of the ortho protons compared to the methyl analog.

Case Study B: Ring Substitution (Para-Analogs)

This comparison examines the effect of substituting a methyl group on the aromatic ring itself with a trifluoromethyl group.

Compounds Compared:

• Analog 3 (Methyl): 4-Methylbenzyl alcohol (

  -Tolyl-methanol)

• Analog 4 (Trifluoromethyl): 4-(Trifluoromethyl)benzyl alcohol[1][2]

Table 2: 1H NMR Shift Comparison (Ring Analogs) Solvent:

, 400 MHz, Ref: TMS (0.00 ppm)

Proton Environment	4-Methylbenzyl alcohol ( ppm)	4-(Trifluoromethyl)benzyl alcohol ( ppm)	(Shift Difference)
Benzylic ( )	4.60 – 4.65	4.77 – 4.85	+0.20
Aromatic (Ortho to substituent)	7.15 – 7.20 (d)	7.62 (d)	+0.45
Aromatic (Meta to substituent)	7.25 – 7.30 (d)	7.47 (d)	+0.20
Substituent ( )	2.35 (s)	N/A	N/A

Analysis:

• Benzylic Protons: The benzylic methylene protons are 4 bonds away from the fluorine atoms, yet they still experience a significant deshielding effect (+0.20 ppm) due to the electron-deficient aromatic ring [4, 5].

• Aromatic Region: This is the most diagnostic region. The protons ortho to the

  group shift dramatically downfield to ~7.62 ppm due to the strong electron-withdrawing character of the group, creating a distinct separation from the meta protons. In contrast, the methyl analog shows a compressed aromatic region (~7.15–7.30 ppm) due to the weak electron-donating effect of the methyl group [5].

Experimental Protocol for Comparative Analysis

To ensure the shift differences described above are artifacts of chemistry and not experimental error, follow this standardized protocol.

Reagents & Preparation[3][4][5][6][7][8]

• Solvent: Chloroform-d (

  ) with 0.03% v/v TMS.

  • Why:

    minimizes hydrogen bonding compared to DMSO, providing sharper resolution for the methine quartets.

• Concentration: 10–15 mg of sample in 0.6 mL solvent.

  • Note: High concentrations can shift the hydroxyl (-OH) proton significantly; keep concentration consistent between samples.

Acquisition Parameters

• Pulse Sequence: Standard 1D Proton (e.g., zg30 on Bruker).

• Scans (NS): 16 (sufficient for >10 mg).

• Relaxation Delay (D1):

  1.0 second.

• Spectral Width: -2 to 14 ppm.

Workflow Diagram

Figure 2: Step-by-step workflow for acquiring comparable NMR data for benzyl alcohol analogs.

References

• PubChem. (2025).[3][4] 2,2,2-Trifluoro-1-phenylethanol Compound Summary. National Library of Medicine. Available at: [Link]

• Pirkle, W. H., et al. (1966). NMR Analysis of Chiral Alcohols. Journal of the American Chemical Society. (Cited via ACS Central Science snippet). Available at: [Link]

• Royal Society of Chemistry. (2012). Supporting Information: 1H NMR Data for Benzyl Alcohol Derivatives. Asian Journal of Organic Chemistry. Available at: [Link]

• Tamang, S. R., et al. (2018). Supporting Information: 1H NMR of 4-(Trifluoromethyl)benzyl alcohol. RSC Advances. Available at: [Link]

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• 1. 4-(Trifluoromethyl)benzyl alcohol(349-95-1) 1H NMR spectrum [chemicalbook.com]
• 2. rsc.org [rsc.org]
• 3. (+)-2,2,2-Trifluoro-1-phenylethanol | C8H7F3O | CID 1472401 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. (+)-2,2,2-Trifluoro-1-phenylethanol | C8H7F3O | CID 1472401 - PubChem [pubchem.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

(R)-1-(4-Trifluoromethylphenyl)-1-propanol proper disposal procedures

Topic: (R)-1-(4-Trifluoromethylphenyl)-1-propanol Proper Disposal Procedures

Executive Summary: Immediate Action & Classification

Status: STRICTLY HALOGENATED WASTE Urgency: Standard Operational Procedure (Non-Emergency unless spilled) Primary Hazard: Irritant (Skin/Eye/Respiratory) | Environmental Hazard (Fluorinated)

(R)-1-(4-Trifluoromethylphenyl)-1-propanol (CAS: 112777-69-2) must NEVER be disposed of in standard organic solvent drains or mixed with non-halogenated waste streams (e.g., Acetone, Ethanol). Due to the trifluoromethyl (-CF3) group, this compound requires high-temperature incineration with flue gas scrubbing to prevent the release of hydrofluoric acid (HF).

Critical Directive: Segregate immediately into Halogenated Organic Waste containers.

Chemical Profile & Hazard Identification

To ensure safe handling, you must understand the causality behind the safety protocols. This compound is not just an alcohol; it is a fluorinated aromatic.

Property	Data	Operational Implication
CAS Number	112777-69-2	Use for waste manifest and inventory tracking.[1]
Molecular Formula	C₁₀H₁₁F₃O	Fluorine content dictates the waste stream.
Physical State	Solid / Semi-solid (at RT)	May require dissolution for liquid waste streams or disposal as solid hazardous waste.
GHS Hazards	H315, H319, H335	PPE Mandatory: Nitrile gloves, safety goggles, and fume hood use.
Flash Point	>110°C (Estimated)	Combustible, but not highly flammable (unlike lower alcohols).
Reactivity	Stable	Avoid strong oxidizing agents.[2]

The "Why" Behind the Protocol (Expertise)

• The Halogen Rule: Waste disposal facilities use non-halogenated organic solvents as fuel blends for cement kilns. The presence of halogens (F, Cl, Br, I) in this fuel stream creates corrosive acid gases (like HF or HCl) upon combustion, destroying kiln linings and violating air emission standards. Even 1,000 ppm of this compound can contaminate an entire drum of non-halogenated waste , leading to rejection fees and regulatory fines.

• Chirality & Disposal: While the (R)-enantiomer is distinct for synthesis, waste disposal facilities do not distinguish between enantiomers. Treat the (S)-enantiomer and racemic mixtures identically.

Pre-Disposal Treatment & Segregation

Before moving to the waste container, characterize the state of your waste.

Step 1: Purity Assessment

• Pure Substance (Expired/Unused): Do not dissolve unnecessarily. Dispose of the solid bottle directly into the Solid Hazardous Waste stream if your facility permits "lab packs."

• Reaction Mixture/Solution: If the compound is dissolved in a solvent (e.g., DCM, Ethyl Acetate), the entire mixture defaults to the most restrictive classification: Halogenated Solvent Waste .

Step 2: Compatibility Check

• pH Check: Ensure the waste solution is neutral (pH 6-8). If the reaction involved acids (e.g., H2SO4) or bases, neutralize before adding to the organic waste drum to prevent exothermic polymerization or gas generation.

• Oxidizer Check: Ensure no active oxidizers (e.g., peroxides, permanganate) are present.[3]

Disposal Workflow (The "How")

This protocol is designed to be a self-validating system. If you cannot complete a step (e.g., no label available), STOP and resolve the deficiency.

Workflow Diagram: Waste Stream Decision Logic

Figure 1: Decision logic for segregating fluorinated alcohol waste. Note that adding a fluorinated compound to a non-halogenated solvent forces the whole mixture into the Halogenated stream.

Detailed Protocol

• Select Container:

  • Use High-Density Polyethylene (HDPE) or Glass (Amber preferred).

  • Avoid: Low-density plastics if the carrier solvent is aggressive (e.g., DCM).

• Labeling:

  • Affix a hazardous waste tag BEFORE filling.

  • Mandatory Fields:

    • Chemical Name: "(R)-1-(4-Trifluoromethylphenyl)-1-propanol" (No abbreviations).[4]

    • Hazard Checkbox: "Irritant", "Toxic".

    • Constituent Checkbox: "HALOGENATED" (Critical).

• Transfer:

  • Perform all transfers inside a certified Chemical Fume Hood .

  • Use a funnel to prevent spills on the container threads.

• Secondary Containment:

  • Store the waste container in a secondary tray (polypropylene) capable of holding 110% of the volume.

Spill Response Procedures

In the event of a spill, autonomy is key, but safety is paramount.

Immediate PPE: Double nitrile gloves, lab coat, safety goggles. If powder is aerosolized, use N95 or P100 respiratory protection.

Figure 2: Operational workflow for spill management. Note that all cleanup materials (gloves, pads) become hazardous waste.

Cleanup Steps:

• Contain: Use absorbent pads or vermiculite to encircle the spill.

• Neutralize: Not typically required for this alcohol, but ensure no incompatible chemicals (oxidizers) are nearby.

• Collect: Scoop absorbed material into a heavy-duty plastic bag.

• Label: Tag the bag as "Hazardous Waste - Solid Debris (Halogenated Contamination)."

Regulatory Compliance (EPA/EU)

• US EPA: This compound does not have a specific "U" or "P" list code.[4] However, it falls under Process Waste .

  • If ignitable (flash point <60°C in solution): D001 .

  • If toxic (via TCLP, unlikely for this specific compound but possible): D022 (if Chloroform is co-solvent).

  • Best Practice: Label as "Non-RCRA Regulated Halogenated Waste" unless mixed with listed solvents.

• EU Waste Code (EWC): 07 01 03 * (organic halogenated solvents, washing liquids and mother liquors).

References

• SynQuest Laboratories. (2016). (R)-1-[4-(Trifluoromethyl)phenyl]propan-1-ol Safety Data Sheet (SDS). Retrieved from 2

• University of British Columbia (UBC). (n.d.). Organic Solvent Waste Disposal - Safety & Risk Services. Retrieved from 5

• Temple University. (n.d.).[6] Halogenated Solvents in Laboratories - Campus Operations. Retrieved from 6[6]

• University of Illinois Urbana-Champaign (UIUC). (n.d.). Halogenated Organic Liquids - Standard Operating Procedure. Retrieved from 3

Sources

• 1. (R)-1-(4-Trifluoromethylphenyl)-1-propanol - CAS:112777-69-2 - 北京欣恒研科技有限公司 [konoscience.com]
• 2. synquestlabs.com [synquestlabs.com]
• 3. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 4. synquestlabs.com [synquestlabs.com]
• 5. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
• 6. campusoperations.temple.edu [campusoperations.temple.edu]

Personal protective equipment for handling (R)-1-(4-Trifluoromethylphenyl)-1-propanol

Technical Safety Guide: Handling (R)-1-(4-Trifluoromethylphenyl)-1-propanol

Part 1: Executive Summary & Immediate Action Card

Compound: (R)-1-(4-Trifluoromethylphenyl)-1-propanol CAS No: 112777-69-2 Risk Profile: Irritant (Skin/Eye/Respiratory), Fluorinated Organic

This guide supersedes generic safety data sheets (SDS) by integrating operational logistics with specific hazard mitigation strategies for fluorinated benzyl alcohol derivatives.

Critical Check	Requirement
Primary Hazard	Severe Eye/Skin Irritation (H319/H315) ; Respiratory Irritation (H335).[1]
Engineering Control	Mandatory Fume Hood (Face velocity > 100 fpm).
Storage	2–8°C , Inert Atmosphere (Argon/Nitrogen).
Fire Hazard	Thermal decomposition releases Hydrogen Fluoride (HF) .

Part 2: Risk Assessment & Hazard Identification

To handle this compound safely, one must understand not just what the hazards are, but why they exist.

The Fluorine Factor

The trifluoromethyl group (-CF₃) on the phenyl ring significantly alters the lipophilicity and metabolic stability of the molecule compared to non-fluorinated benzyl alcohols.

• Enhanced Permeation: The fluorinated moiety increases lipid solubility, potentially accelerating skin absorption [1].

• Thermal Decomposition: In the event of a fire or runaway reaction, the C-F bonds will eventually cleave, releasing toxic Hydrogen Fluoride (HF) gas. Standard organic fire responses are insufficient; acid-gas scrubbing capability is required [2].

GHS Classification Summary

Hazard Class	Category	Hazard Statement	Code
Skin Corrosion/Irritation	Cat 2	Causes skin irritation.[1][2][3]	H315
Serious Eye Damage/Irritation	Cat 2A	Causes serious eye irritation.[1][4][5]	H319
STOT - Single Exposure	Cat 3	May cause respiratory irritation.[1][2][5]	H335

Part 3: Personal Protective Equipment (PPE) Strategy

Standard latex or thin nitrile gloves are often insufficient for fluorinated aromatics due to potential permeation. The following protocol is based on the "Barrier-Time" principle.

Hand Protection Matrix

• Routine Handling (Solids/Small Volumes):

  • Material: Nitrile Rubber (Minimum thickness: 0.11 mm).

  • Protocol: Double-gloving recommended. Change outer glove immediately upon splash contact.

  • Rationale: Nitrile provides good physical dexterity but limited chemical resistance to aromatic alcohols over long periods.

• High-Risk Operations (Liquids/Synthesis/Spill Cleanup):

  • Material: Laminate film (e.g., Silver Shield® or Ansell Barrier®) under outer Nitrile gloves.

  • Rationale: Laminate films offer broad-spectrum resistance to aromatics and fluorinated compounds where nitrile breakthrough times may be <15 minutes.

Eye & Respiratory Protection

• Eyes: Chemical splash goggles (ANSI Z87.1 or EN 166) are mandatory. Safety glasses with side shields are insufficient due to the risk of severe irritation (H319).

• Respiratory: If handling outside a fume hood (not recommended) or during spill cleanup, use a half-mask respirator with Organic Vapor/Acid Gas (OV/AG) cartridges. The "Acid Gas" component is a precautionary measure against potential HF evolution during decomposition.

Part 4: Operational Handling Protocol

This workflow ensures sample integrity and operator safety.

Workflow Visualization: Safe Handling Logic

Figure 1: Operational decision tree for safe handling of (R)-1-(4-Trifluoromethylphenyl)-1-propanol.

Step-by-Step Protocol

• Preparation: Allow the container to reach room temperature before opening to prevent condensation (material is hygroscopic).

• Atmosphere: Handle under Argon or Nitrogen. Oxygen and moisture can degrade the enantiomeric purity over time or lead to side reactions.

• Transfer: Use a chemically resistant spatula (PTFE-coated or stainless steel). Avoid using plastic disposables that may leach plasticizers into the fluorinated solvent matrix.

• Solubilization: If dissolving, add solvent slowly. Exothermic heat of solution is possible.

Part 5: Emergency Response & Decontamination

Exposure Response

• Eye Contact: Immediately flush with water for 15 minutes .[1][2][6] Hold eyelids open. The presence of the trifluoromethyl group can make the compound more persistent; thorough irrigation is critical [3].

• Skin Contact: Wash with soap and water.[1][2][3][5] Do not use alcohol or organic solvents to clean skin, as this may enhance transdermal absorption of the fluorinated compound.

Spill Management Logic

Figure 2: Decision logic for spill containment and cleanup.

Part 6: Waste Disposal & Logistics

Disposal Principle: Cradle-to-Grave tracking is essential for fluorinated organics to prevent environmental persistence (PFAS-related concerns).

• Segregation: Do NOT mix with general organic waste if possible. Segregate into a dedicated "Halogenated/Fluorinated Organic" waste stream.

• Labeling: Clearly mark containers: "Contains Fluorinated Organics - Potential HF upon Combustion."

• Destruction Method: The only acceptable disposal method is high-temperature incineration equipped with a flue-gas scrubber to neutralize Hydrogen Fluoride (HF) emissions [4].

References

• SynQuest Laboratories. (2016). Safety Data Sheet: (R)-1-[4-(Trifluoromethyl)phenyl]propan-1-ol. Retrieved from 1

• Fisher Scientific. (2025).[2] Safety Data Sheet: 4-(Trifluoromethyl)benzyl alcohol. Retrieved from 6

• Sigma-Aldrich. (2026). Product Safety Information: 1-(4-(Trifluoromethyl)phenyl)propan-1-ol.[1][7][8] Retrieved from [3]

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards.

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• 2. fishersci.com [fishersci.com]
• 3. louisville.edu [louisville.edu]
• 4. WERCS Studio - Application Error [assets.thermofisher.com]
• 5. canbipharm.com [canbipharm.com]
• 6. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 7. (R)-1-(4-Trifluoromethylphenyl)-1-propanol - CAS:112777-69-2 - 北京欣恒研科技有限公司 [konoscience.com]
• 8. 1-(4-(Trifluoromethyl)phenyl)propan-1-one | 711-33-1 [sigmaaldrich.com]